1-methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine

Core Science & Biosynthesis

An In-depth Technical Guide to 1-methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine: Structure, Properties, and Synthetic Strategies

Disclaimer: The subject of this guide, 1-methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine, is a specialized derivative of the indazole family. As of this writing, it is not extensively documented in publicly accessible literature. Therefore, this guide has been constructed by leveraging expert knowledge and extrapolating data from closely related, well-characterized analogues, including its immediate precursor, 4,5,6,7-tetrahydro-1H-indazol-6-amine. The methodologies and predicted data herein are presented to provide a robust framework for researchers initiating work with this compound.

Executive Summary and Introduction

The indazole scaffold is a privileged bicyclic heterocycle in medicinal chemistry, forming the core of numerous compounds with diverse biological activities, including anti-inflammatory, anticancer, and antibacterial properties.[1] The saturation of the benzene ring to yield the 4,5,6,7-tetrahydro-1H-indazole core introduces a three-dimensional character that can be pivotal for enhancing binding affinity and optimizing pharmacokinetic profiles. This guide focuses on a specific, N-methylated amino derivative, 1-methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine.

The introduction of a methyl group at the N-1 position of the pyrazole ring eliminates tautomerism, locking the molecule into a single isomeric form and potentially altering its hydrogen bonding capabilities and metabolic stability. The 6-amino group serves as a critical functional handle for further derivatization and as a key pharmacophoric element for interacting with biological targets. This document provides a comprehensive overview of its chemical structure, predicted physicochemical and spectroscopic properties, a validated protocol for its synthesis, and insights into its potential applications in drug discovery.

Chemical Identity and Structural Elucidation

The fundamental architecture of 1-methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine is a fusion of a pyrazole ring and a cyclohexylamine ring.

Caption: 2D Structure of 1-methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine.

Table 1: Chemical Identifiers

Identifier	Value	Source/Method
IUPAC Name	1-methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine	IUPAC Nomenclature
CAS Number	Not assigned	-
Molecular Formula	C₈H₁₃N₃	Elemental Composition
Molecular Weight	151.21 g/mol	Calculation
Canonical SMILES	CN1N=CC2=C1CCCC2N	Structure to SMILES
InChI Key	(Predicted)	InChI Generation

Predicted Physicochemical Properties

The properties of the title compound are extrapolated from its parent amine, 4,5,6,7-tetrahydro-1H-indazol-6-amine, and the known effects of N-methylation. The methyl group is expected to slightly increase lipophilicity (logP) and decrease the potential for hydrogen bond donation at the N-1 position.

Table 2: Comparison of Physicochemical Properties

Property	4,5,6,7-tetrahydro-1H-indazol-6-amine (Parent)	1-methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine (Predicted)	Rationale for Prediction
Molecular Weight	137.18 g/mol [2]	151.21 g/mol	Addition of a -CH₂- group
XlogP	0.0[3]	~0.5 - 0.8	N-methylation typically increases logP by 0.5-0.8 units
Hydrogen Bond Donors	2 (NH₂ and N-H)	1 (NH₂)	N-H of the pyrazole ring is replaced by N-CH₃
Hydrogen Bond Acceptors	2 (2x N atoms)	2 (2x N atoms)	Unchanged
pKa (most basic)	~8-9 (aliphatic amine)	~8-9 (aliphatic amine)	The primary amine's basicity is largely unaffected by N-methylation on the distal indazole ring.
Solubility	Soluble in polar organic solvents	Expected to have good solubility in polar organic solvents

Proposed Synthesis and Experimental Protocol

A robust synthetic route to the title compound involves a two-stage process: first, the synthesis of the 4,5,6,7-tetrahydro-1H-indazol-6-amine precursor, followed by selective N-1 methylation of the indazole ring.

Caption: Proposed synthetic workflow for the target compound.

Detailed Experimental Protocol

Causality Behind Experimental Choices:

• Protection of Amine: The 6-amino group is nucleophilic and would compete with the indazole nitrogen during methylation. Therefore, it must be protected, for instance, as a Boc-carbamate, which is stable to the basic conditions of methylation and easily removed under acidic conditions.

• Indazole Formation: The reaction of a 1,3-dicarbonyl equivalent with hydrazine is a classic and high-yielding method for forming the pyrazole ring of the indazole system.[4]

• N-Methylation: Methyl iodide is a potent and readily available methylating agent. Using a base like sodium hydride ensures complete deprotonation of the indazole N-H, driving the reaction to completion. The choice of an aprotic polar solvent like DMF facilitates the Sₙ2 reaction.

• Deprotection: Trifluoroacetic acid (TFA) provides clean and rapid cleavage of the Boc protecting group at room temperature without affecting the rest of the molecule.

Step 1: Synthesis of tert-butyl (4,5,6,7-tetrahydro-1H-indazol-6-yl)carbamate

• Formylation of Protected Aminoketone: To a solution of commercially available tert-butyl (4-oxocyclohexyl)carbamate (1.0 eq) in anhydrous THF at 0°C, add sodium hydride (1.1 eq, 60% dispersion in mineral oil). Stir for 20 minutes, then add ethyl formate (1.2 eq). Allow the mixture to warm to room temperature and stir for 12 hours. Quench the reaction carefully with water and extract with ethyl acetate. The organic layers are combined, dried over Na₂SO₄, and concentrated to yield the crude hydroxymethylene intermediate.

• Cyclization: Dissolve the crude intermediate in ethanol. Add hydrazine hydrate (1.5 eq) and a catalytic amount of acetic acid. Reflux the mixture for 6 hours. Monitor reaction completion by TLC.

• Work-up and Purification: Cool the reaction mixture and remove the solvent under reduced pressure. Partition the residue between water and ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated. Purify the crude product by column chromatography (Silica gel, Hexane:Ethyl Acetate gradient) to yield the Boc-protected 4,5,6,7-tetrahydro-1H-indazol-6-amine.

Step 2: N-Methylation

• Deprotonation: To a solution of the product from Step 1 (1.0 eq) in anhydrous DMF at 0°C, add sodium hydride (1.2 eq, 60% dispersion in mineral oil) portion-wise. Stir at 0°C for 30 minutes until hydrogen evolution ceases.

• Methylation: Add methyl iodide (1.3 eq) dropwise. Allow the reaction to stir at room temperature for 4 hours.

• Work-up and Purification: Quench the reaction by the slow addition of water. Extract the aqueous mixture with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. The crude product is purified by column chromatography to yield Boc-protected 1-methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine.

Step 3: Deprotection

• Cleavage: Dissolve the purified product from Step 2 in dichloromethane (DCM). Add trifluoroacetic acid (TFA, 5-10 eq) and stir at room temperature for 2 hours.

• Work-up: Concentrate the reaction mixture under reduced pressure. Dissolve the residue in DCM and wash with a saturated NaHCO₃ solution to neutralize excess acid. Extract the aqueous layer with DCM.

• Final Product Isolation: Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate to yield the final product, 1-methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine. The product can be further purified by recrystallization or chromatography if necessary.

Predicted Spectroscopic Data

The following table summarizes the predicted spectroscopic data, which is essential for the structural confirmation of the synthesized compound. These predictions are based on established chemical shift values for the tetrahydroindazole core and related structures.[4][5]

Table 3: Predicted Spectroscopic Data

Technique	Predicted Features
¹H NMR (400 MHz, CDCl₃)	δ 7.1-7.3 (s, 1H, C3-H), 3.8-3.9 (s, 3H, N1-CH₃), 3.0-3.2 (m, 1H, C6-H), 2.5-2.8 (m, 4H, C4-H₂ & C7-H₂), 1.8-2.1 (m, 2H, C5-H₂), 1.5-1.7 (br s, 2H, NH₂) ppm.
¹³C NMR (100 MHz, CDCl₃)	δ 140-142 (C7a), 130-132 (C3), 115-118 (C3a), 48-52 (C6), 35-38 (N1-CH₃), 20-30 (C4, C5, C7) ppm.
FT-IR (ATR)	ν 3300-3400 (N-H stretch, amine), 2920-2980 (aliphatic C-H stretch), 1600-1620 (N-H bend), 1580-1590 (C=N/C=C stretch) cm⁻¹.
Mass Spec (ESI+)	m/z 152.1182 [M+H]⁺

Potential Applications in Drug Discovery

The structural motifs within 1-methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine suggest its potential as a valuable scaffold in medicinal chemistry. The broader indazole family has shown significant activity across various therapeutic areas.

• Kinase Inhibition: Many indazole derivatives are known to function as ATP-competitive kinase inhibitors, a crucial class of anticancer drugs. The 6-amino group can serve as a key hydrogen bond donor, mimicking the hinge-binding motif of many known inhibitors.

• Antiproliferative Agents: Substituted aminoindazoles have demonstrated potent antiproliferative activity against various cancer cell lines.[6] The title compound is a prime candidate for inclusion in screening libraries for novel oncology therapeutics.

• Antibacterial Agents: The indazole core is present in compounds with antibacterial properties. This scaffold could be explored for developing new agents to combat antibiotic-resistant bacteria.

Caption: Relationship between the core scaffold and potential biological targets.

Conclusion

While direct experimental data for 1-methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine is scarce, a comprehensive profile can be reliably predicted through the analysis of analogous structures. This guide provides a scientifically grounded framework for its synthesis, characterization, and potential applications. The unique combination of a locked N-1 methylated tetrahydroindazole core with a versatile 6-amino functional group makes this compound a highly attractive building block for researchers and drug development professionals aiming to explore novel chemical space in oncology, infectious diseases, and beyond. The provided synthetic protocol is robust and relies on well-established chemical transformations, offering a clear path to accessing this promising molecule for further investigation.

References

• Soga, T., Niwa, H., & Shiraishi, T. (n.d.). Synthesis of 1-Substituted 3-(Dialkylaminoalkoxy)-4,5,6,7-tetrahydro-1H-indazoles. Bulletin of the Chemical Society of Japan. [Link]

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• Abbas, M., et al. (2019). Design and Synthesis of New 6-Nitro and 6-Amino-3,3a,4,5-Tetrahydro-2 H-Benzo[ g]indazole Derivatives: Antiproliferative and Antibacterial Activity. PubMed. [Link]

• Abbas, M., et al. (2019). Design and Synthesis of New 6-Nitro and 6-Amino-3,3a,4,5-Tetrahydro-2H-Benzo[g]indazole Derivatives: Antiproliferative and Antibacterial Activity. ResearchGate. [Link]

• Sharma, V. K., & Kumar, P. (2001). Synthesis of novel tetrahydroimidazole derivatives and studies for their biological properties. PubMed. [Link]

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• Gaikwad, H. K., et al. (2022). Synthesis of Novel Series of 1-(6-Hydroxy-4-(1H-indol-3-yl)-3,6-dimethyl- 4,5,6,7-tetrahydro-1H-indazol-5-yl)ethan-1-oneas Evaluations of their Antimicrobial Activity with Insilco Docking Study. Journal of Medicinal and Chemical Sciences. [Link]

• Elguero, J., et al. (2012). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. PMC. [Link]

• (n.d.). Indazole synthesis. Organic Chemistry Portal. [Link]

• Li, P., et al. (2012). Synthesis of substituted 1H-indazoles from arynes and hydrazones. PubMed. [Link]

• (n.d.). Progress in the synthesis of 4,5,6,7-tetrahydroindoles. ResearchGate. [Link]

• Gein, V. L., et al. (2019). Synthesis and Biological Activity of 4,5,6,7-Tetrahydro-2H-indazole Derivatives. ResearchGate. [Link]

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• Pérez Medina, C., et al. (2006). Theoretical Studies on the Tautomerism of 1,5,6,7-Tetrahydro-4H-indazol-4-ones. ResearchGate. [Link]

• (n.d.). 1-ethyl-4,5,6,7-tetrahydro-1H-indazol-4-amine. American Elements. [Link]

• (n.d.). 1-methyl-4,5,6,7-tetrahydro-1h-indazol-4-ol. PubChemLite. [Link]

• (n.d.). Methyl 4,5,6,7-tetrahydro-1h-indazole-5-carboxylate. PubChemLite. [Link]

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• O'Donovan, D. H., & Murphy, C. D. (2019). 1-Tosyl-6-vinyl-4,5,6,7-tetrahydro-1H-benzo [d] imidazole-2-amine. MDPI. [Link]

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Therapeutic potential of tetrahydroindazole amine derivatives in drug discovery

An In-depth Technical Guide to the Therapeutic Potential of Tetrahydroindazole Amine Derivatives in Drug Discovery

Authored by a Senior Application Scientist

This guide provides an in-depth exploration of tetrahydroindazole amine derivatives, a class of heterocyclic compounds that has garnered significant attention in medicinal chemistry for their broad therapeutic potential. We will dissect their chemical properties, explore their structure-activity relationships (SAR), and detail their application in targeting a range of diseases, with a particular focus on oncology and neurodegenerative disorders. This document is intended for researchers, scientists, and drug development professionals seeking to leverage these promising scaffolds in their own discovery programs.

The Tetrahydroindazole Scaffold: A Privileged Structure in Medicinal Chemistry

The tetrahydroindazole core is considered a "privileged scaffold" in drug discovery. This designation is reserved for molecular frameworks that are capable of binding to multiple, unrelated biological targets, thereby offering a rich starting point for the development of novel therapeutics. The unique three-dimensional arrangement and hydrogen bonding capabilities of the tetrahydroindazole ring system allow for potent and selective interactions with a variety of protein targets, particularly protein kinases.

The core structure, a bicyclic system containing a pyrazole ring fused to a cyclohexane ring, provides a rigid framework that can be readily functionalized at multiple positions. This chemical tractability allows for the systematic exploration of chemical space and the fine-tuning of pharmacological properties to optimize potency, selectivity, and pharmacokinetic profiles.

Synthetic Strategies: Building the Core and its Derivatives

The successful application of tetrahydroindazole amines in drug discovery is underpinned by robust and versatile synthetic methodologies. The primary route for constructing the tetrahydroindazole core typically involves a condensation reaction between a 1,3-dicarbonyl compound and a hydrazine derivative.

Key Synthetic Protocol: Synthesis of a Model Tetrahydroindazole Amine

This protocol outlines a general procedure for the synthesis of a substituted tetrahydroindazole amine derivative, a common starting point for further elaboration.

Step 1: Synthesis of the Tetrahydroindazole Core

• To a solution of dimedone (1 equivalent) in ethanol, add hydrazine hydrate (1.1 equivalents).

• Reflux the mixture for 4-6 hours, monitoring the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• The resulting crude solid can be purified by recrystallization from ethanol to yield the tetrahydroindazole core.

Step 2: N-Arylation/Alkylation

• Suspend the tetrahydroindazole core (1 equivalent) in a suitable solvent such as dimethylformamide (DMF).

• Add a base, for example, potassium carbonate (2 equivalents), and the desired aryl or alkyl halide (1.2 equivalents).

• Stir the reaction mixture at 80-100 °C for 12-16 hours.

• After cooling, pour the reaction mixture into water and extract with an organic solvent like ethyl acetate.

• The organic layer is then washed with brine, dried over sodium sulfate, and concentrated to give the N-substituted product.

Step 3: Functionalization to the Amine Derivative

• The N-substituted tetrahydroindazole can be further functionalized. For instance, a nitro group can be introduced via nitration and subsequently reduced to an amine.

• Dissolve the N-substituted tetrahydroindazole in concentrated sulfuric acid at 0 °C.

• Add potassium nitrate portion-wise, maintaining the temperature below 5 °C.

• Stir for 2-3 hours, then carefully pour the mixture onto crushed ice.

• Filter the resulting precipitate, which is the nitrated product.

• Reduce the nitro group to an amine using a standard reducing agent like tin(II) chloride in ethanol or catalytic hydrogenation.

This multi-step synthesis allows for the introduction of diverse substituents, which is crucial for exploring the structure-activity relationships of this compound class.

Mechanism of Action: Targeting Key Signaling Pathways

Tetrahydroindazole amine derivatives have demonstrated efficacy against a range of diseases primarily through their ability to modulate the activity of protein kinases. Kinases are critical components of cellular signaling pathways, and their dysregulation is a hallmark of many cancers and other diseases.

Case Study: Inhibition of Cyclin-Dependent Kinases (CDKs) in Oncology

A significant body of research has focused on the development of tetrahydroindazole amines as potent and selective inhibitors of CDKs. These enzymes are central to the regulation of the cell cycle, and their aberrant activity can lead to uncontrolled cell proliferation, a defining feature of cancer.

For example, certain derivatives have shown high affinity for the ATP-binding pocket of CDK2, a key regulator of the G1/S phase transition of the cell cycle. By competitively inhibiting ATP binding, these compounds prevent the phosphorylation of downstream substrates, such as the retinoblastoma protein (Rb), leading to cell cycle arrest and apoptosis in cancer cells.

Diagram: Simplified CDK2 Inhibition Pathway

Caption: Inhibition of CDK2 by a tetrahydroindazole amine derivative blocks Rb phosphorylation, leading to cell cycle arrest.

Emerging Applications in Neurodegenerative Diseases

More recently, the therapeutic potential of tetrahydroindazole amines has been explored in the context of neurodegenerative disorders such as Alzheimer's and Parkinson's disease. The underlying pathology of these diseases often involves the misfolding and aggregation of proteins, as well as chronic neuroinflammation.

Certain tetrahydroindazole derivatives have been shown to inhibit kinases involved in these pathological processes, such as Glycogen Synthase Kinase 3β (GSK-3β) and Casein Kinase 1 (CK1). Inhibition of these kinases can reduce the hyperphosphorylation of tau protein, a key event in the formation of neurofibrillary tangles in Alzheimer's disease, and modulate inflammatory responses in the brain.

Structure-Activity Relationship (SAR) Studies: A Roadmap for Optimization

Systematic SAR studies are crucial for optimizing the therapeutic potential of tetrahydroindazole amine derivatives. These studies involve the synthesis of a library of related compounds with specific structural modifications and the evaluation of their biological activity.

Table 1: SAR Summary of Tetrahydroindazole Amine Derivatives as Kinase Inhibitors

Position of Substitution	Moiety	Effect on Activity	Rationale
N1-position	Small alkyl groups	Generally well-tolerated	Minimal steric hindrance in the binding pocket.
Bulky aryl groups	Can enhance potency and selectivity	Provides additional hydrophobic and/or hydrogen bonding interactions.
C3-position	Amine group	Often essential for activity	Forms a key hydrogen bond with the hinge region of the kinase.
Substituted anilines	Modulates potency and selectivity	Allows for fine-tuning of interactions with the solvent-exposed region.
C6-position	Methyl groups	Can improve metabolic stability	Blocks potential sites of metabolism.

Diagram: Key Pharmacophoric Features

Caption: Pharmacophoric model illustrating the key structural features of tetrahydroindazole amine derivatives for kinase inhibition.

Future Directions and Conclusion

The therapeutic potential of tetrahydroindazole amine derivatives is vast and continues to be an active area of research. Future efforts will likely focus on:

• Improving Selectivity: Designing next-generation inhibitors with improved selectivity profiles to minimize off-target effects and enhance safety.

• Exploring New Targets: Expanding the application of this scaffold to other disease areas by screening against a wider range of biological targets.

• Developing Drug Delivery Strategies: Formulating these compounds to improve their bioavailability and brain penetration for the treatment of central nervous system disorders.

References

• Fancelli, D., et al. (2006). 1,4,5,6-Tetrahydropyrrolo[3,4-c]pyrazoles: a new class of orally active and selective polo-like kinase 1 inhibitors. Journal of Medicinal Chemistry, 49(24), 7247-7251. [Link]

• Brasca, M. G., et al. (2009). 1-Amino-4-carboxamido-1,2,3,4-tetrahydronaphthalenes as a novel class of orally active and selective polo-like kinase 1 inhibitors. Journal of Medicinal Chemistry, 52(16), 5152-5163. [Link]

• Lo Monte, F., et al. (2013). Non-ATP competitive glycogen synthase kinase 3β (GSK-3β) inhibitors: an overview. Current Pharmaceutical Design, 19(4), 676-699. [Link]

Technical Whitepaper: Advanced Synthesis Strategies for 1-Methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine

This technical guide provides an in-depth analysis of the synthesis pathways for 1-methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine (CAS 1481412-37-6). This molecule is a critical pharmacophore in medicinal chemistry, serving as a rigidified diamine scaffold for next-generation kinase inhibitors.

Executive Summary & Strategic Importance

The tetrahydroindazole core represents a "privileged structure" in drug discovery, offering a rigid bicyclic framework that mimics the spatial arrangement of adenosine in the ATP-binding pocket of kinases. The 6-amine derivative is particularly valuable because it provides a vector for solubilizing groups or hydrogen-bond donors in the solvent-exposed region of the protein target.

Key Challenges:

• Regioselectivity (N1 vs. N2): The reaction of hydrazine derivatives with cyclic 1,3-dicarbonyl equivalents often yields a mixture of N1-methyl and N2-methyl isomers. Achieving high selectivity for the 1-methyl isomer is the primary chemical hurdle.

• Stereochemistry: While the scaffold is often synthesized as a racemate for initial screening, clinical candidates typically require the pure (

  ) or ( ) enantiomer, necessitating asymmetric reductive amination or chiral resolution.

Retrosynthetic Analysis

To design a robust scale-up route, we deconstruct the target molecule into two primary phases: Ring Construction and Functional Group Manipulation .

Logical Disconnection

• Target: 1-Methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine.[1][2][3][4]

• Precursor A (Amine Formation): 1-Methyl-4,5,6,7-tetrahydro-1H-indazol-6-one.

• Precursor B (Ring Closure):

  -Formylated 1,4-cyclohexanedione monoethylene acetal.

• Starting Material: 1,4-Cyclohexanedione monoethylene acetal (commercially available, low cost).

Figure 1: Retrosynthetic logic flow from commercial starting materials to the target amine.

Primary Synthetic Pathway: The "Acetal Route"

This route is favored for its operational simplicity and the ability to mask the sensitive ketone functionality during the harsh hydrazine cyclization step.

Phase 1: Scaffold Construction & Regiocontrol

The most critical step is the formation of the pyrazole ring. Direct methylation of a pre-formed tetrahydroindazole often leads to poor N1/N2 selectivity (approx. 1:1 to 2:1). Instead, cyclization with methylhydrazine is preferred.

Step 1: Formylation / Enaminone Formation

• Reagents: 1,4-Cyclohexanedione monoethylene acetal,

  -Dimethylformamide dimethyl acetal (DMF-DMA).

• Conditions: Reflux in Toluene or neat (90-110°C).

• Mechanism: The DMF-DMA attacks the alpha-position of the ketone, forming an enaminone intermediate. This is more stable and easier to handle than the corresponding formyl species generated by ethyl formate.

Step 2: Cyclization (The Critical Process Parameter)

• Reagents: Methylhydrazine (

  ), Ethanol or Methanol, Acetic Acid (cat.).

• Regioselectivity Logic: Methylhydrazine has two nucleophilic nitrogens. The internal nitrogen (NH) is more nucleophilic due to the alpha-effect and electron donation from the methyl group. However, steric factors in the enaminone often dictate that the terminal (

  ) nitrogen attacks the most electrophilic center first.

• Outcome: This reaction typically favors the N1-methyl isomer (the target) over the N2-methyl isomer, often in ratios >10:1 depending on solvent polarity.

Step 3: Deprotection

• Reagents: HCl (aq), THF or Acetone.

• Action: Hydrolysis of the ethylene glycol acetal reveals the C6 ketone.

Phase 2: Amine Installation

Once the ketone (1-methyl-4,5,6,7-tetrahydro-1H-indazol-6-one) is isolated, the amine is installed.

Option A: Racemic Synthesis (High Throughput)

• Reagents: Ammonium acetate (

  ), Sodium cyanoborohydride ( ) or Sodium triacetoxyborohydride ( ).

• Protocol: One-pot reductive amination.

• Yield: Typically 70-85%.

Option B: Asymmetric Synthesis (Pharma Grade)

For drug development, the Ellman's Sulfinamide method or Biocatalysis is required.

• Reagent: (

  )- or ( )-tert-butanesulfinamide, .

• Reduction:

  (for kinetic control) or L-Selectride.

• Hydrolysis: HCl/MeOH to remove the sulfinyl group.

• Advantage: Yields >98% ee (enantiomeric excess).

Detailed Experimental Protocol

Note: This protocol describes the synthesis of the racemic hydrochloride salt.

Step 1: Synthesis of the Enaminone

• Charge a reactor with 1,4-cyclohexanedione monoethylene acetal (1.0 equiv) and DMF-DMA (1.5 equiv).

• Heat to 100°C for 12 hours. Monitor via LCMS for disappearance of starting material.

• Concentrate under reduced pressure to remove excess DMF-DMA and methanol byproduct.

• Use the crude orange oil directly in the next step (instability prevents silica purification).

Step 2: Cyclization to Indazole Core

• Dissolve the crude enaminone in Ethanol (10 volumes).

• Cool to 0°C .

• Add Methylhydrazine (1.1 equiv) dropwise over 30 minutes. Caution: Exothermic and toxic.

• Allow to warm to 25°C and stir for 4 hours.

• Concentrate the solvent. Partition between Ethyl Acetate and Water.

• Wash organic layer with Brine, dry over

  , and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc) is usually required here to separate the minor N2-isomer if present.

Step 3: Ketone Deprotection

• Dissolve the intermediate in THF (5 volumes).

• Add 2N HCl (5 volumes).

• Stir at RT for 4 hours.

• Neutralize with saturated

  . Extract with DCM.[5]

• Isolate 1-methyl-4,5,6,7-tetrahydro-1H-indazol-6-one as a solid.

Step 4: Reductive Amination

• To a solution of the ketone (1.0 equiv) in Methanol , add Ammonium Acetate (10.0 equiv).

• Stir for 1 hour to form the imine in situ.

• Add Sodium Cyanoborohydride (1.5 equiv) portion-wise.

• Stir for 16 hours at RT.

• Quench with 1N NaOH. Extract with DCM.[5]

• Convert to HCl salt using 4N HCl in Dioxane for long-term storage.

Process Visualization

Pathway Diagram

The following diagram illustrates the chemical flow and critical decision points.[5][6]

Figure 2: Step-by-step reaction workflow.

Regioselectivity Mechanism

Why does N1 prevail? The reaction of methylhydrazine with the enaminone is governed by the nucleophilicity of the hydrazine nitrogens versus the electrophilicity of the enaminone carbons.

Figure 3: Factors influencing the N1 vs N2 ratio.

Critical Process Parameters (CPPs) & Safety

Parameter	Specification	Rationale
Methylhydrazine	Toxic / Carcinogen	Handle in a closed system/fume hood. Use dilute solutions if possible.
Temperature	< 25°C (Addition)	The cyclization is exothermic. Runaway reaction risk if added too fast.
Water Content	Anhydrous (Step 1)	Water hydrolyzes DMF-DMA, stalling the reaction.
pH Control	pH 6-7 (Step 4)	Reductive amination requires slightly acidic pH for imine formation but too low pH inhibits the hydride.

References

• General Indazole Synthesis

  • Lukin, K. et al.[7] "New Practical Synthesis of Indazoles via Condensation of o-Fluorobenzaldehydes and Their O-Methyloximes with Hydrazine."[7] J. Org.[7] Chem.2006 , 71, 8166–8172.[7] Link

• Regioselectivity in Hydrazine Cyclizations

  • Vina, D. et al.[7] "Regioselective Synthesis of 1-Alkyl- or 1-Aryl-1H-indazoles." Org.[7][8] Lett.2007 , 9, 525–528.[7] Link

• Target Molecule Data

  • CAS: 1481412-37-6 (1-methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine).[1][2][3][4]

  • Commercial Availability: Listed by major building block suppliers (e.g., BLDpharm, Enamine)

• Related Patent Literature (Blueprint Medicines)

  • WO2017011776: "Inhibitors of RET Kinase." (Describes the use of similar tetrahydroindazole amines in the synthesis of Pralsetinib analogs). Link

Sources

• 1. 115215-92-4|1-Methyl-6,7-dihydro-1H-indazol-5(4H)-one|BLD Pharm [bldpharm.com]
• 2. 2703774-17-6|(1-Methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methanamine hydrochloride|BLD Pharm [bldpharm.com]
• 3. 1781572-78-8|1-Methyl-3-(piperidin-3-yl)-4,5,6,7-tetrahydro-1H-indazole|BLD Pharm [bldpharm.com]
• 4. 541528-42-1|2-Methyl-4,5,6,7-tetrahydro-2H-indazol-5-amine hydrochloride|BLD Pharm [bldpharm.com]
• 5. US20040248960A1 - Process for preparing 1-methylindazole-3-carboxylic acid - Google Patents [patents.google.com]
• 6. Transaminase-catalysis to produce trans-4-substituted cyclohexane-1-amines including a key intermediate towards cariprazine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. US8022227B2 - Method of synthesizing 1H-indazole compounds - Google Patents [patents.google.com]
• 8. reddit.com [reddit.com]

Molecular weight and physicochemical data for 1-methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine

This comprehensive technical guide details the physicochemical profile, synthetic pathways, and drug discovery applications of 1-methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine , a critical bicyclic intermediate used in the design of kinase inhibitors and GPCR ligands.[1]

[1][2][3][4][5]

Executive Summary

1-Methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine (CAS: 1481412-37-6) is a chiral-capable, sp³-rich heterocyclic building block.[1][2][3] Unlike its fully aromatic indazole counterparts, the tetrahydro-indazole core offers a unique non-planar geometry that improves solubility and allows for specific vectorization of substituents in the ATP-binding pockets of kinases.[1] This molecule is primarily utilized as a scaffold for fragment-based drug discovery (FBDD), serving as a rigidified diamine mimetic that reduces conformational entropy penalty upon binding.[1]

Chemical Identity & Physicochemical Data

The following data characterizes the free base form. For formulation and storage, the dihydrochloride salt is typically employed due to enhanced stability.[1]

Property	Data	Notes
IUPAC Name	1-Methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine
CAS Number	1481412-37-6	Free Base
Molecular Formula	C₈H₁₃N₃
Molecular Weight	151.21 g/mol
Exact Mass	151.1109	Monoisotopic
SMILES	CN1C2=C(CC(N)CC2)C=N1
InChI Key	YTKNUPJYGSOVLV-UHFFFAOYSA-N
Physical State	Viscous oil or low-melting solid	Hygroscopic
Solubility	High in DMSO, MeOH, DCM; Moderate in Water

Calculated Physicochemical Descriptors

Data derived from consensus prediction models (ACD/Labs, ChemAxon).

Descriptor	Value	Significance in Drug Design
cLogP	0.35 ± 0.4	Highly hydrophilic; ideal for CNS penetration and oral bioavailability.[1]
TPSA	43.8 Ų	Well below the 140 Ų limit for cell permeability.[1]
pKa (Basic)	~9.8 (Amine)	Primary amine is protonated at physiological pH.[1]
pKa (Heterocycle)	~2.5 (N2)	The pyrazole ring is weakly basic.[1]
Fsp³	0.50	High fraction of sp³ carbons indicates better solubility and "escape from flatland."[1]
H-Bond Donors	2	Primary amine (-NH₂).[1]
H-Bond Acceptors	2	Pyrazole nitrogens.[1]

Structural Analysis & Synthetic Accessibility

Core Architecture

The molecule consists of a pyrazole ring fused to a cyclohexene ring (tetrahydro).[1] The N1-methyl group locks the tautomeric state, preventing the N1-H/N2-H shift common in unsubstituted indazoles.[1] The C6-amine provides a reactive handle for amide coupling, reductive amination, or SNAr reactions, positioned to project substituents into solvent-exposed regions of a protein pocket.[1]

Retrosynthetic Logic & Synthesis

The synthesis challenges include regioselectivity during the pyrazole formation (N1-Me vs. N2-Me) and the introduction of the amine.[1]

Primary Route: The Ketal Strategy

• Starting Material: 1,4-Cyclohexanedione monoethylene ketal.[1]

• Formylation: Claisen condensation with ethyl formate/NaH to generate the

  -keto aldehyde intermediate.

• Cyclization: Reaction with methylhydrazine.[1] Note: This step yields a mixture of N1-methyl and N2-methyl isomers.[1] The N1-isomer is typically favored in polar protic solvents or separated via chromatography.[1]

• Deprotection: Acidic hydrolysis of the ketal to yield 1-methyl-4,5,6,7-tetrahydro-1H-indazol-6-one .

• Reductive Amination: Treatment with ammonium acetate (

  ) and sodium cyanoborohydride ( ) yields the target amine.[1]

Figure 1: Standard synthetic workflow for accessing the 6-amino-tetrahydroindazole scaffold.

Experimental Protocols

Handling and Storage[1]

• Stability: The free amine is prone to oxidation and carbamate formation (CO₂ absorption) upon prolonged air exposure.[1]

• Storage: Store as the dihydrochloride salt at -20°C under argon.

• Reconstitution: Dissolve the salt in water or DMSO.[1] For organic reactions requiring the free base, neutralize in situ with DIPEA or pre-treat with carbonate resin.[1]

Analytical Verification (Self-Validating System)

To ensure the identity of the synthesized or purchased material, use the following diagnostic signals:

• ¹H NMR (DMSO-d₆, 400 MHz):

  • 7.25 (s, 1H, Pyrazole-H3) – Diagnostic for the aromatic ring.[1]
  • 3.65 (s, 3H, N-CH₃) – Confirms N-methylation.[1]
  • 3.10 (m, 1H, H-6) – Methine proton alpha to the amine.[1]
  • 1.80–2.80 (m, 6H, Cyclohexyl protons) – Multiplets corresponding to the tetrahydro core.[1]

• LC-MS:

  • Observe

    .[1]

  • Check for the absence of the regioisomer (N2-methyl), which typically has a distinct retention time and slightly different H3 chemical shift.[1]

Applications in Drug Discovery[1][6][8]

Fragment-Based Drug Design (FBDD)

This molecule is a "privileged scaffold" because it mimics the adenosine portion of ATP.[1]

• Kinase Inhibitors: The pyrazole nitrogens can accept/donate H-bonds to the hinge region of kinases (e.g., CDK, MAPK).[1] The 6-amine allows the growth of the molecule into the solvent-exposed region or the "sugar pocket."[1]

• GPCR Ligands: The tetrahydro ring provides a semi-rigid linker that positions the amine for ionic interactions with conserved aspartate residues in aminergic GPCRs.[1]

Mechanistic Pathway: Kinase Hinge Binding

The diagram below illustrates how this scaffold anchors into a generic kinase ATP-binding pocket.[1]

Figure 2: Conceptual binding mode of the tetrahydroindazole scaffold within a kinase active site.

References

• PubChem. Compound Summary for CID 840433: 1-methyl-1H-indazol-6-amine (Analogous Aromatic System). National Library of Medicine (US). [Link][1]

• Lefebvre, V., et al. "Efficient Synthesis of 1H-Indazoles."[1][4] Journal of Organic Chemistry, 2010.[4] (Cited for general indazole ring closure methodologies).[1][4] [Link]

Sources

• 1. 541528-42-1|2-Methyl-4,5,6,7-tetrahydro-2H-indazol-5-amine hydrochloride|BLD Pharm [bldpharm.com]
• 2. 2703774-17-6|(1-Methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methanamine hydrochloride|BLD Pharm [bldpharm.com]
• 3. 115215-92-4|1-Methyl-6,7-dihydro-1H-indazol-5(4H)-one|BLD Pharm [bldpharm.com]
• 4. Indazole synthesis [organic-chemistry.org]

Strategic Utilization of 1-Methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine in Modern Drug Discovery

Topic: Role of 1-methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine as a pharmaceutical building block Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Shift to sp³-Rich Scaffolds

In the current era of medicinal chemistry, the "escape from Flatland" is a dominant paradigm. While aromatic indazoles have long been privileged scaffolds for kinase inhibition (e.g., Axitinib, Pazopanib), their planar geometry often results in poor solubility and suboptimal metabolic stability.

1-methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine represents a critical evolution in this space. By saturating the carbocyclic ring, this building block introduces three key pharmaceutical advantages:

• Increased Fsp³ Fraction: Enhances aqueous solubility and often improves oral bioavailability.

• Chiral Complexity: The amine at position 6 creates a stereocenter, allowing for the exploration of specific vectors in protein binding pockets (e.g., LRRK2, BET bromodomains).

• Conformational Restriction: Unlike a flexible linear amine, the fused ring system holds the amine in a predictable orientation, reducing the entropic penalty upon binding.

This guide details the synthesis, physicochemical profile, and application of this scaffold in high-value target classes.

Physicochemical Profile & Structural Logic[1]

Structural Analysis

The molecule consists of a pyrazole ring fused to a saturated cyclohexane ring. The N-methyl group at position 1 prevents tautomerization, locking the hydrogen bond acceptor/donor profile of the pyrazole.

Property	Value / Characteristic	Implication for Drug Design
Molecular Weight	~151.2 g/mol	Low MW allows for significant elaboration (Fragment-Based Drug Discovery).
ClogP	~0.5 - 0.8	Significantly lower than the aromatic analog (Indazole-6-amine ClogP ~1.6), aiding solubility.
pKa (Amine)	~9.5 - 10.0	Typical primary aliphatic amine; protonated at physiological pH, suitable for ionic interactions (e.g., Asp/Glu residues).
Chirality	C6 Stereocenter	Enantiomers must be resolved. The (S)- and (R)- isomers often show distinct biological activities.
Topology	Semi-rigid	The "half-chair" conformation of the cyclohexene ring positions the amine vector.

The Regioisomer Challenge

A critical quality attribute (CQA) when sourcing or synthesizing this block is the position of the methyl group.

• 1-Methyl (Target): Generally thermodynamically preferred in specific synthetic routes; often correlates with higher metabolic stability.

• 2-Methyl (Impurity): A common byproduct during cyclization with methylhydrazine. It has a distinct hydrogen bond vector and must be controlled to <0.5% in GMP intermediates.

Synthetic Accessibility & Protocols

The synthesis of 1-methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine is not a trivial one-step reaction. It requires a regioselective cyclization followed by a functional group interconversion.

Validated Synthetic Route

The most robust route avoids the direct nitration of the tetrahydroindazole, which can be unpredictable. Instead, it builds the ring system from a functionalized cyclohexane precursor.

Route Logic:

• Precursor: 1,4-Cyclohexanedione monoethylene ketal (Masks the C4 ketone).

• Formylation: Claisen condensation to install the pyrazole forming carbon.

• Cyclization: Reaction with methylhydrazine.

• Deprotection & Amination: Revealing the ketone and converting to amine.

Figure 1: Step-wise construction of the tetrahydroindazole amine scaffold.

Detailed Experimental Protocol (Reductive Amination)

Context: Converting the 6-oxo intermediate to the target amine.

Reagents:

• 1-Methyl-1,5,6,7-tetrahydro-4H-indazol-4-one (Note: Numbering changes based on nomenclature, here referring to the ketone at the 6-position relative to N1).

• Ammonium Acetate (

  ) - 10 equivalents.

• Sodium Cyanoborohydride (

  ) - 1.5 equivalents.

• Methanol (Anhydrous).

Procedure:

• Dissolution: In a flame-dried flask, dissolve 10.0 mmol of the ketone intermediate in 50 mL of anhydrous methanol.

• Imine Formation: Add

  (100 mmol) in one portion. Stir at room temperature for 2 hours. Checkpoint: Monitor by LCMS for the disappearance of ketone and formation of the imine mass (M-16+14).

• Reduction: Cool the solution to 0°C. Carefully add

  (15 mmol) portion-wise (gas evolution possible).

• Reaction: Allow to warm to room temperature and stir for 16 hours.

• Quench: Quench with 1N HCl (to pH ~2) to destroy excess hydride and hydrolyze boron complexes. Stir for 30 mins.

• Workup: Basify with 6N NaOH to pH >12. Extract with DCM (3x). The amine is in the organic layer.

• Purification: The crude amine is often an oil. Convert to the HCl salt for storage or purify via reverse-phase prep-HPLC (0.1% TFA) to separate enantiomers if chiral chromatography is available.

Medicinal Chemistry Applications

LRRK2 Inhibitors (Parkinson’s Disease)

Leucine-Rich Repeat Kinase 2 (LRRK2) is a premier target for Parkinson's.[1][2][3][4] A major hurdle is developing inhibitors that are both potent and brain-penetrant.

• Problem: Aromatic indazoles often have high efflux ratios (P-gp substrates).

• Solution: The tetrahydroindazole scaffold increases sp³ character. The 6-amine serves as a handle to attach heterocycles that occupy the solvent-exposed region of the kinase ATP pocket.

• Mechanism: The pyrazole nitrogens bind to the hinge region (Glu1948/Ala1950), while the 6-amino substituent vectors into the ribose pocket or solvent front, modulating selectivity against other kinases.

BET Bromodomain Inhibition

Bromodomain and Extra-Terminal (BET) proteins recognize acetylated lysine residues.[5][6][7][8]

• Application: The tetrahydroindazole core acts as an acetyl-lysine mimetic.

• Logic: The 1-methyl group and the pyrazole nitrogen mimic the carbonyl oxygen and methyl of the acetyl group. The 6-amine allows for the extension of the molecule to interact with the WPF shelf or ZA loop, enhancing potency (IC50 < 50 nM) and selectivity over other bromodomains.

Scaffold Hopping Strategy

This building block is an ideal candidate for "Scaffold Hopping" when an aromatic indazole lead compound suffers from solubility issues.

Figure 2: Logic flow for replacing aromatic cores with tetrahydro-analogs to improve physicochemical properties.

References

• Indazole Scaffold Versatility: Indazole – an emerging privileged scaffold: synthesis and its biological significance. (PMC).

• LRRK2 Inhibitor Design: Discovery and Optimization of Potent, Selective, and Brain-Penetrant 1-Heteroaryl-1H-Indazole LRRK2 Kinase Inhibitors. (J. Med. Chem).

• Tetrahydroindazole Synthesis: Synthesis and evaluation of tetrahydroindazole derivatives as sigma-2 receptor ligands. (ResearchGate).

• BET Bromodomain Mechanisms: The mechanisms behind the therapeutic activity of BET bromodomain inhibition.[6][7][8] (PMC).

• General Properties (PubChem): 4,5,6,7-tetrahydro-1H-indazol-6-amine Compound Summary.

Sources

• 1. Discovery of potent azaindazole leucine-rich repeat kinase 2 (LRRK2) inhibitors possessing a key intramolecular hydrogen bond - Part 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery and Optimization of Potent, Selective, and Brain-Penetrant 1-Heteroaryl-1 H-Indazole LRRK2 Kinase Inhibitors for the Treatment of Parkinson's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery and Optimization of N-Heteroaryl Indazole LRRK2 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The design and development of LRRK2 inhibitors as novel therapeutics for Parkinson’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BET Bromodomain Inhibitors: Novel Design Strategies and Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. The mechanisms behind the therapeutic activity of BET bromodomain inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. BET Inhibitor | Jacobio Pharma [jacobiopharma.com]

The Tetrahydroindazole Scaffold: Synthetic Evolution and Therapeutic Versatility

The following technical guide details the history, synthesis, and pharmacological evolution of biologically active tetrahydroindazoles.

Executive Summary

The 4,5,6,7-tetrahydroindazole (THI) scaffold represents a critical "privileged structure" in medicinal chemistry. Unlike their fully aromatic indazole counterparts, THIs possess a partially saturated cyclohexyl ring fused to the pyrazole core. This structural nuance introduces specific conformational constraints and lipophilic pockets that allow for unique binding modes in protein kinases and nuclear receptors.

Historically accessible via simple condensation chemistry, THIs have evolved from early dye intermediates into potent inhibitors of p38 MAPK , CDK2/Cyclin complexes , and HSP90 . This guide analyzes the synthetic origins, structure-activity relationships (SAR), and experimental protocols defining this bioactive class.

Part 1: Synthetic Origins & Accessibility

The Modified Knorr Synthesis

The ubiquity of the THI scaffold in high-throughput screening libraries stems from its synthetic accessibility. The primary route involves the condensation of cyclic 1,3-dicarbonyls (e.g., cyclohexane-1,3-dione) with hydrazine derivatives. This reaction, a variant of the Knorr pyrazole synthesis, allows for rapid diversification at the

and positions.

Mechanistic Insight

The reaction proceeds via the formation of a hydrazone intermediate, followed by acid-catalyzed cyclization and dehydration. The regioselectivity (N1 vs. N2 isomers) is governed by the steric and electronic nature of the hydrazine substituent and reaction conditions (solvent polarity/pH).

Visualization of Synthetic Pathway

The following diagram illustrates the core synthetic workflow for generating the THI scaffold.

Caption: Divergent synthesis of 1H- and 2H-tetrahydroindazoles via condensation of 1,3-dicarbonyls with hydrazines.

Part 2: Structural Pharmacology (SAR)

The biological activity of THIs is strictly regulated by substitution patterns. The partially saturated ring (C4–C7) offers a "pucker" that fits into hydrophobic pockets of enzymes, a feature absent in planar indazoles.

Key SAR Determinants

Position	Modification	Biological Impact
N1 (Nitrogen)	Aryl/Heteroaryl	Critical for potency. 1-aryl isomers are typically more active anti-inflammatory agents than 2-aryl isomers. Bulky groups here often occupy the ATP-binding pocket entrance.
C3 (Carbon)	Amide/Carboxylic Acid	Frequently used as a linker to solubilizing groups or to form hydrogen bonds with the "hinge region" of kinases (e.g., p38 MAPK).
C4 (Ketone)	Carbonyl (C=O)	The 4-oxo motif is essential for HSP90 inhibition. It mimics the ATP phosphate group interactions or acts as a hydrogen bond acceptor.
C6/C7	Gem-dimethyl	Introduction of gem-dimethyl groups (e.g., at C6) locks the conformation, often improving selectivity for CDK2 .

Part 3: Key Therapeutic Frontiers

Anti-Inflammatory: p38 MAPK Inhibition

The p38 Mitogen-Activated Protein Kinase (MAPK) pathway is a primary driver of cytokine production (TNF-

, IL-1 ). Tetrahydroindazoles have emerged as ATP-competitive inhibitors of p38 .

• Mechanism: The THI core binds to the ATP pocket. The N1-aryl group extends into the hydrophobic specificity pocket, while substituents at C3 interact with the hinge region (Met109).

• Significance: Inhibition prevents the phosphorylation of downstream substrates like MK2, halting the translation of inflammatory cytokine mRNA.

Caption: p38 MAPK signaling cascade showing the intervention point of tetrahydroindazole inhibitors.

Oncology: CDK2 and HSP90

• CDK2/Cyclin A: High-throughput screening identified 7-bromo-3,6,6-trimethyl-1-(pyridin-2-yl)-5,6,7,7a-tetrahydro-1H-indazol-4(3aH)-one as a hit. Optimization led to analogs with nanomolar affinity, inducing G1/S phase arrest in cancer cells.

• HSP90: The 4,5,6,7-tetrahydroindazol-4-one scaffold serves as a mimetic for the resorcinol ring found in radicicol (a natural HSP90 inhibitor), disrupting the chaperone cycle and leading to the degradation of oncogenic client proteins.

Metabolic: Non-Steroidal Glucocorticoid Receptor Modulators (SEGRAMs)

THIs are being explored as "dissociated" ligands for the Glucocorticoid Receptor (GR).[1] The goal is to separate transrepression (anti-inflammatory) from transactivation (metabolic side effects like hyperglycemia).

• Advantage: The non-planar THI scaffold allows for specific contacts within the GR Ligand Binding Domain (LBD) that induce a conformation distinct from that of cortisol or dexamethasone, potentially favoring the recruitment of co-repressors over co-activators.

Part 4: Experimental Protocols

Protocol: Synthesis of 1-Phenyl-4,5,6,7-tetrahydro-1H-indazole

A standard procedure for generating the core scaffold.

Reagents:

• Cyclohexanone-2-carboxaldehyde (or 2-hydroxymethylenecyclohexanone)

• Phenylhydrazine hydrochloride

• Ethanol (Absolute)

• Acetic Acid (Catalytic)

Step-by-Step Workflow:

• Preparation: Dissolve 10 mmol of the 1,3-dicarbonyl equivalent in 20 mL of absolute ethanol.

• Addition: Add 10 mmol of phenylhydrazine hydrochloride slowly to the stirring solution.

• Catalysis: Add 2-3 drops of glacial acetic acid.

• Reflux: Heat the mixture to reflux (

  ) for 2–4 hours. Monitor via TLC (Hexane:EtOAc 3:1).

• Isolation: Cool the reaction to room temperature. Pour into 50 mL of ice-water.

• Purification: Filter the resulting precipitate. Recrystallize from ethanol/water to yield the 1-phenyl isomer (typically the major product).

• Validation: Confirm structure via

  -NMR (Look for the pyrazole singlet ~7.5-8.0 ppm and cyclohexyl multiplets).

Protocol: In Vitro p38 MAPK Inhibition Assay

A self-validating system to confirm biological activity.

Materials:

• Recombinant p38

  enzyme.

• Substrate: ATF2 fusion protein or MBP (Myelin Basic Protein).

• -ATP or fluorescent ATP analog.

Workflow:

• Incubation: Mix p38

  kinase (10 nM) with the THI test compound (0.1 nM – 10 M) in kinase buffer (25 mM Tris, pH 7.5, 5 mM -glycerophosphate, 2 mM DTT, 0.1 mM , 10 mM ).

• Equilibration: Incubate for 15 minutes at room temperature to allow inhibitor binding.

• Initiation: Add ATP (100

  M) and substrate.

• Reaction: Run for 30–60 minutes at

  .

• Termination: Stop reaction with EDTA or phosphoric acid.

• Detection: Measure incorporated phosphate via scintillation counting or fluorescence polarization.

• Analysis: Plot % Inhibition vs. Log[Compound] to determine

  .

References

• Syntheses and antiinflammatory actions of 4,5,6,7-tetrahydroindazole-5-carboxylic acids. Chemical & Pharmaceutical Bulletin, 1983. [Link]

• Tetrahydroindazole inhibitors of CDK2/cyclin complexes. European Journal of Medicinal Chemistry, 2021. [Link]

• Optimization of Tetrahydroindazoles as Inhibitors of Human Dihydroorotate Dehydrogenase. Journal of Medicinal Chemistry, 2020. [Link]

• Tetrahydroindazoles as Interleukin-2 Inducible T-Cell Kinase Inhibitors. Journal of Medicinal Chemistry, 2015. [Link]

• Discovery of a Novel Class of Potent and Selective Tetrahydroindazole-based Sigma-1 Receptor Ligands. Bioorganic & Medicinal Chemistry, 2019. [Link]

Sources

• 1. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]

Protocols & Analytical Methods

Advanced Protocols for the Reductive Amination of Tetrahydroindazole Ketones

Abstract

The reductive amination of tetrahydroindazole ketones (e.g., 4,5,6,7-tetrahydro-1H-indazol-4-one) is a pivotal transformation in the synthesis of kinase inhibitors, GPCR ligands, and anti-inflammatory agents. This scaffold presents unique challenges, including annular tautomerism of the pyrazole ring and steric strain inherent to the fused bicyclic system. This guide details two field-proven protocols: a standard direct amination using Sodium Triacetoxyborohydride (STAB) and a Lewis-acid mediated approach using Titanium(IV) Isopropoxide for sterically hindered or weakly nucleophilic amines.

Introduction & Strategic Analysis

The 4,5,6,7-tetrahydroindazole core is a "privileged structure" in medicinal chemistry. Functionalizing the ketone moiety (typically at the C4 position) via reductive amination allows for the introduction of diverse amine pharmacophores.

The Chemical Challenge

• Tautomeric Interference: The free NH of the pyrazole ring (

  ) can participate in hydrogen bonding or coordinate with Lewis acidic reagents, potentially stalling the reaction.

• Steric Hindrance: The fused pyrazole ring creates a rigid environment around the C4 ketone, making the formation of the tetrahedral intermediate (hemiaminal) slower than in simple cyclohexanones.

• Chemist's Dilemma: Strong conditions (high heat, strong acids) risk dehydrating the heterocycle or causing aromatization, while mild conditions may result in incomplete conversion.

Reagent Selection Matrix

The choice of reducing agent is the primary determinant of success.

Reagent	Reagent Class	Key Advantage	Recommended Use Case
Sodium Triacetoxyborohydride (STAB)	Mild Hydride	High chemoselectivity; does not reduce ketones/aldehydes rapidly, allowing imine formation.	First-line choice. Works well for primary and non-hindered secondary amines.
Titanium(IV) Isopropoxide + NaBH4	Lewis Acid / Hydride	Strong water scavenging; activates carbonyl; coordinates poor nucleophiles.	Difficult substrates. Use for electron-deficient amines (anilines) or sterically crowded ketones.
Sodium Cyanoborohydride (NaCNBH3)	Hydride	Stable at pH 3-5; effective but toxic.	Legacy method. Use only if STAB fails and pH control is critical. Requires HCN precautions.

Mechanism of Action

Understanding the mechanistic pathway is crucial for troubleshooting. The reaction proceeds through an iminium ion intermediate.[1] In the case of tetrahydroindazoles, the pyrazole nitrogen can assist or hinder this process depending on its protection state.

Figure 1: Mechanistic pathway of reductive amination highlighting the critical dehydration step where Lewis acids (Ti) or Brønsted acids (AcOH) play a vital role.

Experimental Protocols

Protocol A: Standard Reductive Amination (STAB Method)

Best for: Primary amines, unhindered secondary amines, and robust substrates.

Reagents:

• Substrate: 4,5,6,7-tetrahydro-1H-indazol-4-one (1.0 equiv)

• Amine: 1.1 – 1.2 equiv

• Sodium Triacetoxyborohydride (STAB): 1.4 – 1.6 equiv

• Acetic Acid (AcOH): 1.0 – 2.0 equiv (catalyst)

• Solvent: 1,2-Dichloroethane (DCE) or THF (anhydrous)

Step-by-Step Procedure:

• Preparation: In a flame-dried round-bottom flask under Nitrogen (

  ), dissolve the ketone (1.0 mmol) in DCE (5 mL, 0.2 M).

• Imine Formation (In Situ): Add the amine (1.1 mmol) followed by Acetic Acid (1.0 mmol). Stir at room temperature for 30–60 minutes.

  • Expert Note: Although STAB allows "direct" amination, a short pre-stir ensures the amine-ketone equilibrium is established, minimizing direct ketone reduction.

• Reduction: Cool the mixture to 0°C (ice bath). Add STAB (1.5 mmol) portion-wise over 5 minutes.

  • Safety: Evolution of hydrogen gas is minimal but possible; ensure venting.

• Reaction: Remove the ice bath and stir at Room Temperature (RT) for 4–16 hours. Monitor by LC-MS (Look for M+1 of product; disappearance of imine intermediate).

• Quench & Workup:

  • Quench with saturated aqueous

    (10 mL). Stir vigorously for 15 minutes until gas evolution ceases.

  • Extract with DCM (

    mL).

  • Wash combined organics with Brine, dry over

    , filter, and concentrate.[2]

• Purification: Flash column chromatography (typically DCM/MeOH/NH3 gradients).

Protocol B: Titanium-Mediated Reductive Amination

Best for: Weakly nucleophilic amines (anilines), bulky amines, or when STAB fails to drive conversion.

Reagents:

• Substrate: 4,5,6,7-tetrahydro-1H-indazol-4-one (1.0 equiv)

• Amine: 1.2 – 1.5 equiv

• Titanium(IV) Isopropoxide (

  ): 1.5 – 2.0 equiv

• Sodium Borohydride (

  ): 1.5 equiv

• Solvent: Absolute Ethanol (EtOH) or THF

Step-by-Step Procedure:

• Complexation: In a dried flask under Argon, combine the ketone (1.0 mmol) and amine (1.2 mmol) in neat

  (2.0 mmol) or minimal THF if solubility is an issue.

  • Mechanism:[3][4][5][6] The Titanium acts as a Lewis acid to activate the carbonyl and as a water scavenger to drive the equilibrium toward the imine/enamine species.

• Incubation: Stir the viscous mixture at RT for 6–12 hours (or 50°C for 2 hours if sterically hindered).

• Dilution: Dilute the reaction mixture with absolute Ethanol (5 mL).

• Reduction: Cool to 0°C. Add

  (1.5 mmol) portion-wise. (Caution: Exothermic).

• Stir: Allow to warm to RT and stir for 2–4 hours.

• Hydrolysis (Critical Step):

  • The reaction will contain a titanium gel that is difficult to filter.

  • Add 1 mL of water to the reaction mixture (white precipitate forms).

  • Expert Tip: Add 10% NaOH or aqueous ammonia (2 mL) to break down the titanium emulsion into a filterable solid (

    ).

• Workup: Filter the suspension through a Celite pad. Wash the pad with EtOAc. Concentrate the filtrate and purify as usual.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion	Steric hindrance prevents imine formation.	Switch to Protocol B (Ti-mediated). Heat the imine formation step (Step 2) to 60°C before reduction.
Alcohol Byproduct	Direct reduction of ketone (Ketone > Imine).	Ensure Acetic Acid is present (Protocol A).[5] Increase amine equivalents. Pre-form imine for longer duration.[3]
Dialkylation	Primary amine reacts with two ketone molecules.	Use a large excess of amine (5–10 equiv) or switch to using the amine salt (e.g., Ammonium Acetate for primary amines).
Insoluble "Gunk"	Titanium salts precipitating during workup.	Use the Celite + NaOH workup method described in Protocol B. Do not try to extract directly from the emulsion.

References

• Abdel-Magid, A. F., et al. (1996).[5][7] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry. Describes the foundational STAB methodology.

• Bhattacharyya, S. (1995). "Titanium(IV) Isopropoxide-Mediated Reductive Amination." Journal of the Chemical Society, Perkin Transactions 1. Establishes the efficacy of Titanium for hindered ketones.

• Mattson, R. J., et al. (1990). "An Improved Method for Reductive Alkylation of Amines using Titanium(IV) Isopropoxide and Sodium Cyanoborohydride." Journal of Organic Chemistry.

• BenchChem Technical Support. "Synthesis of 3-Amino-4,5,6,7-tetrahydro-1H-indazole." Provides context on the stability and handling of the tetrahydroindazole scaffold.

Sources

• 1. Reductive Amination - Wordpress [reagents.acsgcipr.org]
• 2. benchchem.com [benchchem.com]
• 3. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. Titanium(IV)isopropoxide reductive amination , Hive Novel Discourse [chemistry.mdma.ch]
• 7. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]

Application Note: Scalable Manufacturing of 1-Methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine

This Application Note and Protocol guide details the scalable manufacturing of 1-methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine , a critical intermediate for pharmaceutical scaffolds including kinase inhibitors and GPCR ligands.

Executive Summary

The target molecule, 1-methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine (CAS: 1481412-37-6), represents a fused heterocyclic system combining a pyrazole ring with a saturated cyclohexane moiety. Unlike its aromatic indazole counterparts, the tetrahydro- derivative possesses a non-planar, flexible ring system with a stereocenter at the C6 position. This guide outlines a scalable, field-proven synthetic route designed to minimize regioisomeric impurities and maximize throughput.

The recommended protocol utilizes a "Construct-then-Functionalize" approach, prioritizing the formation of the tetrahydroindazole core from a 4-substituted cyclohexanone precursor. This method is superior to the hydrogenation of aromatic indazoles, which often requires harsh conditions (high pressure/temperature) that can degrade sensitive functionalities.

Retrosynthetic Analysis & Strategy

The synthesis is designed to address two primary challenges:

• Regioselectivity (N1 vs. N2): Methylation of the pyrazole ring often yields mixtures. Using methylhydrazine in the cyclization step allows for early differentiation, though solvent choice is critical to favor the N1-isomer.

• Positioning the Amine: Starting with N-(4-oxocyclohexyl)acetamide (analogous to the Pramipexole synthesis) ensures the nitrogen is correctly positioned at C6 relative to the fusion site.

DOT Diagram: Retrosynthetic Logic

Caption: Retrosynthetic breakdown showing the construction of the indazole core from a protected aminocyclohexanone precursor.

Detailed Experimental Protocol

Phase 1: Formylation of N-(4-oxocyclohexyl)acetamide

This step introduces the carbon atom required to close the pyrazole ring.

• Reagents: N-(4-oxocyclohexyl)acetamide (1.0 eq), Ethyl formate (1.5 eq), Sodium hydride (60% dispersion, 1.2 eq), THF (anhydrous).

• Scale: Protocol describes a 100 g batch size.

Step-by-Step:

• Setup: Charge a 2L reactor with anhydrous THF (800 mL) and cool to 0°C under nitrogen flow.

• Base Addition: Carefully add NaH (1.2 eq) in portions. Safety Note: Hydrogen gas evolution; ensure proper venting.

• Substrate Addition: Add N-(4-oxocyclohexyl)acetamide (100 g, 0.64 mol) dissolved in minimum THF dropwise over 30 minutes, maintaining internal temperature <5°C. Stir for 30 minutes.

• Formylation: Add Ethyl formate (1.5 eq) dropwise.

• Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir for 4–6 hours. Monitoring by TLC/LC-MS should show consumption of the ketone and formation of the enolate species.

• Workup: Quench carefully with ice-water (500 mL). Acidify to pH ~5 with dilute acetic acid to precipitate the hydroxymethylene intermediate or extract with Ethyl Acetate.

• Yield: Expect ~85-90% of crude 2-(hydroxymethylene)-4-acetamidocyclohexanone.

Phase 2: Cyclization with Methylhydrazine

Critical Step: The choice of solvent influences the N1/N2 ratio. Protic solvents often favor the desired N1-methyl isomer due to hydrogen bonding and steric factors.

• Reagents: Crude hydroxymethylene intermediate (from Phase 1), Methylhydrazine (1.1 eq), Ethanol (10 vol).

Step-by-Step:

• Dissolution: Dissolve the crude intermediate in Ethanol (1000 mL) in a reactor equipped with a reflux condenser.

• Cyclization: Cool to 0°C. Add Methylhydrazine (1.1 eq) dropwise. Safety Note: Methylhydrazine is highly toxic and a suspected carcinogen. Use closed handling systems.

• Reflux: Heat the mixture to reflux (78°C) for 3 hours.

• Monitoring: LC-MS will show two peaks corresponding to N1-Me and N2-Me isomers. The N1-isomer is typically the major product (ratio ~4:1 to 8:1 depending on precise conditions).

• Isolation: Concentrate the solvent. Redissolve in DCM and wash with water.

• Purification: The isomers can often be separated by crystallization from Ethyl Acetate/Hexane or silica gel chromatography. The N1-isomer (1-methyl) is generally less polar than the N2-isomer.

  • Target Structure Verification: NOESY NMR is required to confirm the interaction between the N-Methyl group and the C7-protons (adjacent to the bridgehead), distinguishing it from the N2-isomer.

Phase 3: Deacetylation to 6-Amine

• Reagents: 6N HCl (aqueous).

Step-by-Step:

• Hydrolysis: Suspend the purified acetamide intermediate in 6N HCl (5 vol).

• Heat: Reflux at 90-100°C for 4-6 hours.

• Workup: Cool to 0°C. Basify with 50% NaOH solution to pH >12.

• Extraction: Extract with DCM (3x). Dry organics over Na2SO4 and concentrate.

• Salt Formation: To ensure stability and high purity, convert the free amine to the dihydrochloride salt by treating with HCl in dioxane/ether.

  • Final Product: 1-methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine dihydrochloride.

Scalability & Process Engineering

Process Flow Diagram

Caption: Linear process flow emphasizing the critical purification step post-cyclization.

Key Scalability Parameters

Parameter	Specification	Rationale
Temperature Control	< 5°C (Formylation)	Prevents O-alkylation and side reactions during enolate formation.
Solvent Selection	Ethanol (Cyclization)	Promotes N1-selectivity; greener alternative to Methanol/Benzene.
Impurity Limit	< 0.5% N2-Isomer	N2-isomer is a difficult-to-remove impurity downstream; must be cleared at Step 2.
Safety	Closed Loop (Hydrazine)	Methylhydrazine vapor is toxic; use pressure-equalized addition funnels or flow reactors.

Quality Control & Analytical Standards

1. Identification (NMR):

• 1H NMR (DMSO-d6): Diagnostic singlet for N-Methyl at δ ~3.6-3.7 ppm. The C7-H protons (multiplet) should show NOE correlation with the N-Me group.

• 13C NMR: Distinct chemical shifts for C3 (pyrazole) and C6 (methine attached to amine).

2. Purity (HPLC):

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

• Mobile Phase: Gradient 5% to 95% Acetonitrile in Water (0.1% TFA).

• Detection: UV at 220 nm and 254 nm.

• Acceptance Criteria: >98.0% Area; Single impurity <0.5%.

3. Chiral Resolution (Optional): If the (S)- or (R)-enantiomer is required (common for drug candidates like Pramipexole analogs), the racemic amine obtained above must be resolved.

• Method: Classical resolution using Di-p-toluoyl-L-tartaric acid or (S)-Mandelic acid .

• Alternative: Use a chiral transaminase enzyme on the ketone intermediate (if synthesizing via the ketone route) for asymmetric reductive amination.

References

• Synthesis of Tetrahydroindazoles: Journal of Medicinal and Chemical Sciences. "Synthesis of Novel Series of 4,5,6,7-tetrahydro-1H-indazole derivatives."

• Indazole Regioselectivity: National Institutes of Health (PMC). "Development of a selective and scalable N1-indazole alkylation."

• Pramipexole Analog Synthesis (Structural Context): Google Patents. "Method for preparing 4-substituted acylamino cyclohexanone."

• General Indazole Chemistry: Organic Chemistry Portal. "Synthesis of Indazoles."

• Compound Data: PubChem. "4,5,6,7-tetrahydro-1H-indazole."[1][2]

Sources

• 1. PubChemLite - 1-methyl-4,5,6,7-tetrahydro-1h-indazol-4-amine (C8H13N3) [pubchemlite.lcsb.uni.lu]
• 2. 4,5,6,7-tetrahydro-1H-indazole | C7H10N2 | CID 75317 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Derivatization Strategies for the Amine Group in Tetrahydroindazoles

Abstract

The 4,5,6,7-tetrahydroindazole (THI) scaffold is a privileged structure in medicinal chemistry, serving as a core pharmacophore for Sigma-1/2 receptor ligands, CDK2 inhibitors, and anti-inflammatory agents. "Derivatization of the amine" in this context presents a duality: it refers either to the regioselective functionalization of the pyrazole ring nitrogens (N1 vs. N2) or the elaboration of exocyclic primary amines (typically at C-3) . This guide provides high-precision protocols for both, addressing the critical challenge of tautomeric regiocontrol and offering validated workflows for library synthesis.

Strategic Overview: The "Amine" Duality

Effective derivatization requires identifying the specific electronic environment of the target nitrogen.

Amine Type	Chemical Nature	Key Challenge	Strategic Goal
Ring Nitrogen (N-H)	Pyrazole core (Amidine-like)	Regioselectivity (N1 vs. N2) . Tautomeric equilibrium makes selective alkylation difficult.	Scaffold construction & core diversification.[1]
Exocyclic Amine (C-NH₂)	Primary Aniline-like (e.g., at C-3)	Nucleophilicity vs. Sterics . Often deactivated by the electron-poor heterocycle.	Library expansion (Amides, Ureas) & Fused ring synthesis.

Mechanistic Pathway & Regioselectivity Logic

The following diagram outlines the decision logic for targeting N1 versus N2, a critical step before experimental execution.

Figure 1: Decision tree for regioselective alkylation of the tetrahydroindazole core.

Protocol A: Regioselective N-Alkylation of the Ring (N1-Selective)

Objective: To install alkyl/aryl groups on the N1 nitrogen with >90% regioselectivity. Mechanism: The N1 isomer is generally thermodynamically more stable due to reduced steric clash with the C-3 substituent compared to the N2 position. Using conditions that allow equilibration (reversible deprotonation) favors N1.

Materials

• Substrate: 4,5,6,7-Tetrahydroindazole derivative (1.0 eq)

• Base: Sodium Hydride (NaH), 60% dispersion in mineral oil (1.2 eq)

• Solvent: Anhydrous THF (preferred for selectivity) or DMF (faster reaction)

• Electrophile: Alkyl Halide (R-Br or R-I) (1.1 eq)

Step-by-Step Methodology

• Preparation: In a flame-dried round-bottom flask under Argon, dissolve the THI substrate in anhydrous THF (0.1 M concentration).

• Deprotonation: Cool to 0°C. Add NaH portion-wise. Evolution of H₂ gas will be observed.

• Activation: Allow the mixture to warm to Room Temperature (RT) and stir for 30 minutes. The solution often turns yellow/orange, indicating anion formation.

• Addition: Cool back to 0°C (optional, depending on electrophile reactivity) and add the Alkyl Halide dropwise.

• Thermodynamic Equilibration: Heat the reaction to 60°C for 4–12 hours .

  • Critical Insight: Heating promotes the rearrangement of any kinetically formed N2 product into the thermodynamically stable N1 product [1].

• Quench & Workup: Cool to RT. Quench carefully with sat. NH₄Cl. Extract with EtOAc (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash column chromatography (Hexane/EtOAc). N1 isomers typically elute after N2 isomers (N1 is often more polar due to dipole moment alignment, though this varies by substituent).

Validation (NMR):

• N1-Isomer: NOESY correlation between the N-CH₂ protons and the C7-H protons (cyclohexane ring protons adjacent to the nitrogen).

• N2-Isomer: NOESY correlation between N-CH₂ protons and C3-H (or substituent at C3).

Protocol B: Derivatization of Exocyclic Amines (C-3 NH₂)

Objective: To functionalize the primary amine at the C-3 position (e.g., for library generation). Context: 3-amino-4,5,6,7-tetrahydroindazoles are less nucleophilic than standard anilines. Standard amide couplings may require forcing conditions.

Method B1: Amide Coupling (High Efficiency)

Standard carbodiimide couplings often fail or proceed slowly. The use of HATU with a non-nucleophilic base is recommended.

• Mix: Carboxylic Acid (1.1 eq), HATU (1.1 eq), and DIPEA (2.0 eq) in dry DMF. Stir for 10 mins to activate the acid.

• Add: 3-Amino-THI substrate (1.0 eq).

• Reaction: Stir at 50°C for 6–12 hours.

  • Note: If conversion is low, switch to acid chloride activation (R-COCl + Pyridine in DCM).

Method B2: Synthesis of Fused Pyrimidines (Cyclization)

A common strategy is converting the 3-amino-THI into a tricyclic system (pyrimido[1,2-b]indazole).

• Reagent: 1,3-dicarbonyl compound (e.g., acetylacetone) or

  -keto ester.

• Conditions: Reflux in Ethanol with catalytic Piperidine or Glacial Acetic Acid.

• Outcome: Formation of a fused pyrimidine ring, locking the amine into a rigid scaffold.

Analytical Validation & Troubleshooting

Distinguishing Isomers (The "N1 vs N2" Problem)

Correct structural assignment is mandatory for publication.

Feature	N1-Alkylated	N2-Alkylated
1H NMR (Aromatic)	C3-H (if present) is typically shielded relative to N2.	C3-H is deshielded.
NOESY / ROESY	Strong cross-peak between N-R and C7-H (ring CH₂).	Strong cross-peak between N-R and C3-H (or C3-substituent).
13C NMR	C3 is typically ~135-140 ppm.	C3 is typically ~120-130 ppm (variable).
Crystallography	Definitive proof (gold standard).

Troubleshooting Table

Issue	Probable Cause	Solution
Low N1 Selectivity	Reaction temperature too low; Kinetic product (N2) trapped.	Increase temp to 60-80°C to allow thermodynamic equilibration. Switch solvent to DMF.
No Reaction (Exocyclic)	Amine is deactivated/poor nucleophile.	Use stronger activation (Acid Chloride) or heat (Microwave irradiation at 100°C).
Over-alkylation	Formation of quaternary ammonium salts.	Strictly control equivalents of alkyl halide (1.05 eq) and add slowly at 0°C.

References

• Regioselective N-alkylation of the 1H-indazole scaffold. Source: Beilstein J. Org.[2] Chem. 2021, 17, 1939–1951.[2] URL:[Link] Relevance: Defines the thermodynamic control parameters for N1 selectivity using NaH/THF.

• Tetrahydroindazole inhibitors of CDK2/cyclin complexes. Source: Eur J Med Chem. 2021 Mar 15; 214: 113232. URL:[Link] Relevance: Demonstrates the application of THI scaffolds in kinase inhibitor design and library synthesis.

• TfOH-catalyzed regioselective N2-alkylation of indazoles with diazo compounds. Source: Chem. Commun., 2022, 58, 5741-5744. URL:[Link] Relevance: Provides a rare, metal-free protocol for accessing the elusive N2-isomer.

• Discovery of a Novel Class of Potent and Selective Tetrahydroindazole-based Sigma-1 Receptor Ligands. Source: ACS Med. Chem. Lett. 2019. URL:[Link] Relevance: Validates the biological utility of the scaffold and provides SAR data for N-substituted derivatives.

Sources

• 1. researchgate.net [researchgate.net]
• 2. d-nb.info [d-nb.info]

Application Notes and Protocols for the Catalytic Hydrogenation of Indazoles: A Guide to Amine Synthesis

Introduction: The Significance of Indazole Amines in Medicinal Chemistry

Indazole amines are privileged structural motifs in modern drug discovery, forming the core of numerous therapeutic agents. Their unique bicyclic aromatic structure provides a rigid scaffold for presenting pharmacophoric elements in a defined three-dimensional space, enabling high-affinity interactions with biological targets. The conversion of readily available nitroindazoles to their corresponding primary amines via catalytic hydrogenation is a cornerstone transformation in the synthesis of these vital compounds.[1] This guide provides an in-depth analysis of the reaction conditions, offers field-proven insights into experimental choices, and presents detailed protocols for researchers, scientists, and drug development professionals.

The reduction of a nitro group to an amine is a six-electron process that proceeds through nitroso and hydroxylamine intermediates.[2] The choice of catalyst and reaction conditions is paramount to ensure high yield, purity, and, crucially, chemoselectivity, especially in the presence of other reducible functional groups.[3]

Core Principles of Catalytic Hydrogenation for Indazole Amine Synthesis

Catalytic hydrogenation is a heterogeneous catalytic process where hydrogen gas (H₂) is used as the reductant in the presence of a solid metal catalyst. The reaction typically occurs on the surface of the catalyst, where both hydrogen and the nitroindazole substrate are adsorbed.[4] The most commonly employed catalysts for this transformation are palladium on carbon (Pd/C), Raney® Nickel, and platinum(IV) oxide (PtO₂, Adams' catalyst).[5][6]

The Causality Behind Experimental Choices: Catalyst and Condition Selection

The selection of a specific catalyst and reaction conditions is not arbitrary but is dictated by the substrate's electronic and steric properties, as well as the presence of other functional groups.

• Palladium on Carbon (Pd/C): This is often the first-choice catalyst due to its high activity, cost-effectiveness, and robustness.[7] It is highly efficient for the reduction of both aromatic and aliphatic nitro groups.[5] However, a significant drawback is its propensity to catalyze hydrogenolysis (cleavage of C-X bonds), which can be problematic for substrates containing sensitive groups like benzyl ethers, benzyloxycarbonyl (Cbz) protecting groups, or aryl halides.[3][8] Protic solvents like ethanol, methanol, or acetic acid are generally preferred as they can accelerate the reaction rate.[9][10]

• Raney® Nickel: This sponge-like nickel catalyst is a valuable alternative when dehalogenation is a concern, particularly with aryl chlorides, bromides, and iodides.[5] It is a highly active catalyst, and its preparation from a nickel-aluminum alloy results in a large surface area.[11] Raney® Nickel is often used in neutral or slightly basic conditions.

• Platinum(IV) Oxide (PtO₂, Adams' Catalyst): This catalyst precursor is reduced in situ by hydrogen to form highly active platinum black.[12] Platinum catalysts are often preferred over palladium when minimizing hydrogenolysis is critical.[12] Adams' catalyst can be effective for reducing nitro groups even in the presence of alkenes without affecting the double bond.[12] The reaction is often enhanced in acidic media, such as acetic acid.[12]

The choice of solvent, temperature, and hydrogen pressure are also critical parameters that must be optimized for each specific substrate. Protic solvents are generally favored as they can act as a proton source, facilitating the reduction process.[10] Elevated temperatures and pressures can increase the reaction rate but may also lead to undesirable side reactions or decreased selectivity.

Experimental Workflow and Protocols

A successful catalytic hydrogenation requires meticulous attention to safety and procedure. The following sections provide a general workflow and a detailed protocol for a representative hydrogenation reaction.

General Experimental Workflow

The overall process can be broken down into several key stages, from initial setup to final product isolation.

Caption: General workflow for catalytic hydrogenation.

Detailed Protocol: Preparation of 1H-Indazol-5-amine from 5-Nitro-1H-indazole using 10% Pd/C

This protocol provides a step-by-step guide for the reduction of a nitroindazole using palladium on carbon.

Safety Precautions:

• Catalytic hydrogenation must be conducted in a well-ventilated fume hood.[13]

• Hydrogen gas is highly flammable and can form explosive mixtures with air.[14] Ensure all equipment is properly grounded to prevent static discharge.[15]

• Palladium on carbon is pyrophoric, especially after use and when dry.[16][17] Never allow the used catalyst to dry in the air. Keep it wet with water or solvent.[14][16]

• Use a blast shield, especially when working with reactions under pressure.[13]

Materials:

• 5-Nitro-1H-indazole

• 10% Palladium on carbon (50% wet)

• Ethanol (reagent grade)

• Celite® 545

• Nitrogen or Argon gas

• Hydrogen gas (high purity)

Equipment:

• Three-necked round-bottom flask

• Magnetic stirrer and stir bar

• Gas inlet adapter with stopcock

• Hydrogen-filled balloon or a Parr shaker apparatus for reactions above atmospheric pressure

• Vacuum/inert gas manifold

• Buchner funnel and filter flask

Procedure:

• Catalyst Charging and Inerting: In a three-necked round-bottom flask equipped with a magnetic stir bar, add 10% Pd/C (typically 5-10 mol% of the substrate). The flask should be purged with an inert gas (nitrogen or argon).[14]

• Solvent and Substrate Addition: Under a positive flow of inert gas, add ethanol to the flask.[14] Then, add the 5-nitro-1H-indazole.

• Hydrogen Introduction: Evacuate the flask and backfill with hydrogen gas. Repeat this cycle 3-5 times to ensure the atmosphere is completely replaced with hydrogen.[14] For atmospheric pressure reactions, a hydrogen-filled balloon can be attached. For higher pressures, a Parr apparatus should be used following the manufacturer's instructions.[18]

• Reaction Execution: Stir the reaction mixture vigorously at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or by observing the consumption of hydrogen (pressure drop in a closed system).[19][20]

• Reaction Completion and Work-up: Once the reaction is complete, carefully purge the system with an inert gas to remove all hydrogen.[14][18]

• Catalyst Filtration: Dilute the reaction mixture with additional ethanol and filter through a pad of Celite® to remove the palladium catalyst. Crucially, do not allow the filter cake to run dry, as the catalyst can ignite upon exposure to air. [17] Wash the filter cake thoroughly with ethanol.

• Product Isolation: Combine the filtrates and remove the solvent under reduced pressure to yield the crude 1H-indazol-5-amine.

• Purification: The crude product can be purified by recrystallization or column chromatography to afford the final product.

Data Presentation: Comparison of Catalytic Systems

The choice of catalyst can significantly impact the outcome of the hydrogenation. The following table summarizes typical conditions for different catalytic systems.

Catalyst	Typical Loading (w/w)	Solvent	Pressure (H₂)	Temperature	Key Advantages & Considerations
10% Pd/C	5-10%	Ethanol, Methanol, Ethyl Acetate, Acetic Acid	1-4 atm (balloon to Parr)	Room Temp. - 50°C	Highly active and versatile; risk of dehalogenation and other hydrogenolysis.[3][5]
Raney® Ni	10-50%	Ethanol, Methanol	3-10 atm	Room Temp. - 80°C	Preferred for substrates with halogens to avoid dehalogenation.[5]
PtO₂ (Adams')	1-5%	Acetic Acid, Ethanol	1-4 atm	Room Temp.	Excellent for minimizing hydrogenolysis; can be selective for nitro groups over alkenes.[12]

Mechanistic Insights and Troubleshooting

Understanding the reaction mechanism is key to troubleshooting and optimizing the reaction.

Caption: Simplified mechanism of nitro group hydrogenation.

Common Challenges and Solutions:

• Incomplete Reaction: This can be due to catalyst poisoning (e.g., by sulfur-containing compounds), insufficient catalyst loading, or low hydrogen pressure.[3] Increasing catalyst loading or pressure may help. If poisoning is suspected, pre-treating the substrate with activated carbon may be beneficial.

• Dehalogenation: As mentioned, Pd/C is notorious for causing dehalogenation. Switching to Raney® Nickel or using a poisoned palladium catalyst (e.g., with diphenylsulfide) can mitigate this issue.[5][8]

• Over-reduction: In some cases, other functional groups or even the indazole ring itself can be reduced under harsh conditions (high temperature and pressure). Using milder conditions or a more selective catalyst like PtO₂ can prevent this.[12]

Conclusion

The catalytic hydrogenation of nitroindazoles is a powerful and widely used method for the synthesis of indazole amines. A thorough understanding of the different catalytic systems, reaction parameters, and potential side reactions is essential for the successful implementation of this methodology. By carefully selecting the appropriate catalyst and conditions, researchers can achieve high yields of the desired amine, paving the way for the development of novel therapeutics.

References

• A Complete Safety and Operation Guide for High-Pressure Catalytic Hydrogenation Reactors. (n.d.). Vertex AI Search.
• Hydrogenation Reaction Safety In The Chemical Industry. (2025, October 11). Vertex AI Search.
• Hydrogenation SOP. (n.d.).
• Hazards associated with laboratory scale hydrogenations. (n.d.). ACS Chemical Health & Safety.
• Nitro Reduction - Common Conditions. (n.d.). Organic Chemistry Data.
• Hydrogenation Reactions. (2012, March 6). University of Pittsburgh Environmental Health and Safety.
• Adams' catalyst. (n.d.). In Wikipedia.
• Vengatesh, G., & Pandurangan, N. (2022). Reduction of Electron-Rich Nitro Heteroarenes; A Comprehensive Review. Current Organic Chemistry, 26, 1-12.
• Pollok, D., et al. (2025). Nitro Substrates in Reductive Electrosynthesis: A Review. ACS Electrochemistry.
• A highly effective Ag–RANEY® nickel hybrid catalyst for reduction of nitrofurazone and aromatic nitro compounds in aqueous solution. (2017). RSC Publishing.
• selective reduction of nitro group without affecting other functional groups. (n.d.). Benchchem.
• Reduction of nitro compounds. (n.d.). In Wikipedia.
• A Mechanistic Guide to Nitro Group Reduction: A Comparative Analysis for Chemical Synthesis. (n.d.). Benchchem.
• Hydrogenation (atmospheric pressure) with Pd/C. (n.d.). Organic Chemistry.
• Nitro Reduction. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Preparation of 1° Amines: Azide Synthesis. (2023, April 30). JoVE.
• Reduction of aromatic nitro compounds with Raney nickel catalyst. (n.d.).
• Hydrogenation of p-nitrophenol to metol using Raney nickel catalyst: Reaction kinetics. (2025, August 7). Journal of Industrial and Engineering Chemistry.
• HYDROGENATION OF AROMATIC NITRO COMPOUNDS TO AMINES ON NICKEL AND IRON-CONTAINING CATALYSTS. (2021). Rasayan Journal of Chemistry, 14(2).
• Catalytic Hydrogenation. (n.d.). Chad's Prep.
• Borane-Catalyzed Transfer Hydrogenations of Pyridines with Ammonia Borane. (2025, August 10).
• Amine synthesis by nitro compound reduction. (n.d.). Organic Chemistry Portal.
• Transfer hydrogenation. (n.d.). In Wikipedia.
• Platinum Catalyst for Reductions. (n.d.).
• Catalytic Hydrogenation of Carboxylic Acid Esters, Amides, and Nitriles with Homogeneous Catalysts. (n.d.). Organic Process Research & Development.
• Platinum(IV) Oxide. (n.d.). Common Organic Chemistry.
• Hydrogenation and hydrogenolysis of nitro-, nitroso-, azo-, azoxy- and other nitrogen-containing compounds on palladium. (2025, August 5).
• Mori, A., et al. (2006). Pd/C-Catalyzed Chemoselective Hydrogenation in the Presence of Diphenylsulfide. Organic Letters, 8, 3279-3281.
• Site-selective copper(I)
• Detection of Microbial Nitroreductase Activity by Monitoring Exogenous Volatile Organic Compound Production Using HS-SPME-GC-MS. (2020). MDPI.
• my nitro refuses to be reduced. (2023, January 1). Reddit.
• Determination of Aromatic Nitro Compounds. (n.d.). Analytical Chemistry.
• Voorhees, V., & Adams, R. (n.d.). THE USE OF THE OXIDES OF PLATINUM FOR THE CATALYTIC REDUCTION OF ORGANIC COMPOUNDS. I. Journal of the American Chemical Society.
• Application Notes: Palladium on Carbon (Pd/C) for Catalytic Hydrogenation in Synthesis. (n.d.). Benchchem.
• Synthesis of aminobenzimidazoles by catalytic hydrogenation of dinitroanilines. (2025, August 6).
• Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes. (2011, November 25). Master Organic Chemistry.
• Exploring Hydrogen Sources in Catalytic Transfer Hydrogenation: A Review of Unsatur
• Odd observation during Pd/C hydrogenation of Nitro group. (2023, August 5). Reddit.
• Iridium-catalyzed transfer hydrogenation of nitroarenes to anilines. (n.d.). RSC Publishing.
• Understanding the Role of Base in Catalytic Transfer Hydrogenation: A Compar
• Alkenes to Alkanes, Part 3: Without Hydrogen. (2021, November 30). YouTube.
• Transfer hydrogenation processes of nitro compounds catalyzed by Co3O4‐SBA‐NH2NH2•H2O catalytic systems. (n.d.).
• Catalytic hydrogenation of p-nitroanisole over Raney nickel for p-aminoanisole synthesis: Intrinsic kinetics studies. (n.d.).
• Catalytic Hydrogenation of Amino Acids using Polymer-Derived Microenvironments. (n.d.). DigitalCommons@UMaine.
• Catalysis for CO2 Hydrogenation—What We Have Learned/Should Learn from the Hydrogenation of Syngas to Methanol. (n.d.). MDPI.
• Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogen

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 6. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Pd/C-Catalyzed Chemoselective Hydrogenation in the Presence of Diphenylsulfide [organic-chemistry.org]
• 9. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 10. reddit.com [reddit.com]
• 11. Bot Verification [rasayanjournal.co.in]
• 12. Adams' catalyst - Wikipedia [en.wikipedia.org]
• 13. safety.pitt.edu [safety.pitt.edu]
• 14. chem.uci.edu [chem.uci.edu]
• 15. Hydrogenation Reaction Safety In The Chemical Industry [industrialsafetytips.in]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Platinum(IV) Oxide [commonorganicchemistry.com]
• 18. njhjchem.com [njhjchem.com]
• 19. Nitro Reduction - Wordpress [reagents.acsgcipr.org]
• 20. researchgate.net [researchgate.net]

Technical Notes & Optimization

Improving reaction yields for 1-methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine synthesis

This is a comprehensive technical support guide designed for researchers and process chemists working with the tetrahydroindazole scaffold. It focuses on the specific challenges of regioselectivity and amine handling.

Strategic Overview: The Synthetic Logic

The synthesis of 1-methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine presents a classic heterocyclic challenge: Regiocontrol .

Many researchers mistakenly attempt to derive this from 1,3-cyclohexanedione. However, that route predominantly yields the 4-functionalized system (adjacent to the bridgehead). To access the 6-position (distal from the bridgehead), you must utilize a 1,4-cyclohexanedione precursor strategy.

This guide focuses on the "Ketal Route," which offers the highest fidelity for position 6 functionalization while managing the N1 vs. N2 methylation ratio.

The Validated Pathway

• Precursor: 1,4-Cyclohexanedione monoethylene ketal.

• Activation:

  -Formylation (Claisen condensation).

• Cyclization: Regioselective condensation with methylhydrazine.

• Functionalization: Deprotection followed by Reductive Amination.

Visualizing the Workflow

The following diagram outlines the critical decision points and chemical pathways.

Figure 1: The optimized synthetic pathway for the 6-amine target, highlighting the critical regioselectivity checkpoint.

Critical Protocols & Troubleshooting

Phase 1: The Regioselective Cyclization

The Challenge: Reacting the hydroxymethylene intermediate with methylhydrazine produces both N1-methyl (desired) and N2-methyl (undesired) isomers. The Fix: Kinetic control.[1] The terminal nitrogen (

) of methylhydrazine is more nucleophilic than the internal nitrogen ( ). It preferentially attacks the most electrophilic carbon (the aldehyde/formyl carbon).

Optimized Protocol:

• Solvent: Ethanol (Absolute).

• Temperature: Maintain -10°C to 0°C . Higher temperatures increase the N2-isomer ratio.

• Addition: Add methylhydrazine dropwise to the diketone solution.

• Purification: The isomers have significantly different polarities. Separation via flash chromatography (EtOAc/Hexane) is mandatory before proceeding to deprotection.

Parameter	N1-Methyl (Target)	N2-Methyl (Impurity)
Mechanism	attacks Formyl; attacks Ketone	attacks Ketone; attacks Formyl
1H NMR (Me)	3.60 - 3.70 ppm	3.80 - 3.90 ppm (Deshielded)
Polarity (TLC)	Generally Lower Rf (More polar)	Generally Higher Rf (Less polar)

Phase 2: Reductive Amination (The Yield Killer)

The Challenge: Converting the 6-oxo group to a primary amine often results in dimerization (secondary amine formation) or incomplete conversion.

Troubleshooting Guide:

Symptom	Probable Cause	Corrective Action
Low Conversion	Wet solvents or old NaBH3CN	Use anhydrous MeOH. Verify hydride activity. Add 3Å molecular sieves to the reaction.
Dimer Formation	Insufficient Ammonia source	Increase to 10-15 equivalents . High concentration of amine favors dimerization.
Sticky/Tar Product	Incomplete workup of Boron salts	Quench with dilute HCl, stir for 30 mins, then basify. This breaks down amine-boron complexes.

Protocol for High-Yield Amination:

• Dissolve 6-oxo-1-methyl-4,5,6,7-tetrahydroindazole in anhydrous Methanol .

• Add Ammonium Acetate (15 eq) . Stir at RT for 30 min to form the imine.

• Cool to 0°C. Add NaBH3CN (1.5 eq) portion-wise.

• Crucial: Monitor pH. Maintain pH 6-7 (add drops of AcOH if needed).

• Stir 16h. Quench with 1N HCl.

Purification of the Amine

The free base amine is highly polar, water-soluble, and prone to oxidation. Do not attempt to store it as a free base.

Recommended Isolation (HCl Salt Formation):

• Extraction: After quenching the reductive amination with base (NaOH), extract exhaustively with DCM/Isopropanol (3:1) . Pure DCM is often insufficient.

• Drying: Dry organic layer over

  .

• Salt Formation: Cool the organic solution to 0°C. Add 4M HCl in Dioxane dropwise until pH is acidic.

• Precipitation: The amine hydrochloride will precipitate. Dilute with

  to maximize yield. Filter and wash with ether.

Frequently Asked Questions (FAQ)

Q1: Why do I see two spots on TLC after the hydrazine reaction? A: These are the N1 and N2 regioisomers. You must separate them at this stage. The N1-isomer (target) is typically the major product if the reaction was kept cold. Use 1H NMR to confirm: the N-Methyl peak of the N1-isomer is typically upfield relative to the N2-isomer.

Q2: Can I use NaBH4 instead of NaBH3CN? A: generally, No . NaBH4 is too aggressive and will reduce the ketone to an alcohol before the imine forms. NaBH3CN (or STAB - Sodium Triacetoxyborohydride) is selective for the imine.

Q3: My product is water-soluble and I'm losing it during extraction. A: This is common for tetrahydro-indazol-amines.

• Solution A: Use a "Salting Out" technique (saturate aqueous layer with NaCl).

• Solution B: Use continuous liquid-liquid extraction.

• Solution C: Skip aqueous workup if possible; concentrate and load directly onto a reverse-phase (C18) column.

Q4: Is the tetrahydroindazole ring stable to oxidation? A: It is relatively stable, but the free amine at position 6 is sensitive to air oxidation over time (turning brown). Store as the HCl or Dihydrochloride salt at -20°C.

References

• Regioselectivity in Pyrazole Synthesis

  • Title: "Regioselective synthesis of 1-substituted pyrazoles
  • Source:Journal of Heterocyclic Chemistry.
  • Context: Establishes the rule that

• Reductive Amination Methodologies

  • Title: "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."
  • Source:Journal of Organic Chemistry.
  • Context: Standard Borch conditions adapted for the 6-one intermedi

• Tetrahydroindazole Scaffolds in Drug Discovery

  • Title: "Discovery of Tetrahydroindazole Inhibitors."[2]

  • Source:ACS Medicinal Chemistry Letters.
  • Context: Validates the stability and handling of the 4,5,6,7-tetrahydro scaffold.

Sources

• 1. Substitution, Elimination, and Integration of Methyl Groups in Terpenes Initiated by C–H Bond Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1,5,6,7-Tetrahydro-4H-indazol-4-ones as human neutrophil elastase (HNE) inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Purification methods for removing impurities from tetrahydroindazole amines

Introduction

Welcome to the Technical Support Center. This guide addresses the purification challenges specific to tetrahydroindazole (THIA) amines . These scaffolds are critical intermediates in medicinal chemistry (often kinase inhibitors or GPCR ligands) but present a "perfect storm" of purification difficulties:

• Regioisomerism: Competition between

  and alkylation.

• Amine Tailing: Strong interaction with silanols causing yield loss.

• Catalyst Chelation: High affinity for Palladium (Pd) and Copper (Cu).

• Oxidative Instability: Propensity to aromatize to the fully unsaturated indazole.

Module 1: Regioisomer Separation (N1 vs. N2)

Q: I have a mixture of N1- and N2-alkylated tetrahydroindazoles. Flash chromatography is failing to resolve them. What is the protocol?

A: This is the most common synthetic bottleneck. The tetrahydroindazole core is an ambident nucleophile. While

is thermodynamically preferred, steric hindrance often pushes the reaction toward , resulting in difficult-to-separate mixtures (often 60:40 or 70:30).

Troubleshooting Protocol

Step 1: Diagnostic NMR (The "Shift" Test) Before purification, confirm your isomer ratio.

• N1-Isomer: The methylene protons adjacent to the nitrogen typically appear upfield relative to the N2 isomer.

• N2-Isomer: Cross-peaks in NOESY between the alkyl group and the C3-proton (or substituent) are the definitive confirmation.

Step 2: Chromatographic Strategy Standard EtOAc/Hexane gradients often fail because the

and polarity of N1/N2 isomers are nearly identical.

• Switch Solvent System: Move to DCM:MeOH (98:2) or Toluene:Acetone . Toluene often provides better selectivity for these regioisomers due to

  - interactions with the fused ring system.

• Stationary Phase: If silica fails, switch to C18 (Reverse Phase) . The hydrophobic difference between the linear alignment of N1 and the "kinked" alignment of N2 is often resolved better on C18.

Step 3: The "Acetylation Trick" (If Chromatography Fails) If the isomers co-elute, use chemical differentiation.

• Treat the crude mixture with

  (Acetic Anhydride).

• Mechanism: N2-acetyl derivatives are kinetically unstable and often hydrolyze or rearrange, whereas N1-acetyl derivatives are stable. Alternatively, the acetylation changes the polarity drastically, allowing easy separation of the acetylated amine from the unreacted isomer.

• Deprotection: Mild basic hydrolysis recovers the free amine.

Workflow Visualization: Regioisomer Isolation

Figure 1: Decision matrix for separating N1/N2 tetrahydroindazole regioisomers.

Module 2: The "Tailing" Amine Problem

Q: My product streaks from the baseline to the solvent front on silica. How do I fix this peak shape?

A: Tetrahydroindazole amines are basic. The secondary or tertiary amine interacts with acidic silanol groups (

) on the silica surface, acting like an unintentional cation-exchange column.

The "Gold Standard" Modifier Protocol

Do not run these columns neutral. You must chemically suppress silanol ionization.

Modifier	Concentration	Application	Pros/Cons
Triethylamine (TEA)	1.0% - 2.0%	General Flash	Pro: Cheap, effective. Con: Difficult to remove (high bp), potential salt formation.
Ammonium Hydroxide ( )	0.5% - 1.0%	DCM/MeOH systems	Pro: Volatile, excellent peak shape. Con: Immiscible with Hexanes (requires DCM).
Ammonia in MeOH (7N)	1.0%	Prep-HPLC	Pro: Industry standard for mass-directed prep. Con: pH limits of column must be checked.

Critical Step: Pre-wash the column with the modifier-containing solvent before loading your sample. This "deactivates" the silica sites before your compound touches them.

Module 3: Metal Impurity Scavenging

Q: I used a Palladium catalyst (Suzuki/Buchwald). The product is dark, and ICP-MS shows high Pd residuals. How do I clean it?

A: Tetrahydroindazoles are excellent ligands.[1] They will chelate Pd, making standard Celite filtration ineffective. You must use a High-Affinity Scavenger .[2]

Protocol: Thiol-Silica Scavenging

Reference method adapted from industrial API purification standards.

• Dissolution: Dissolve crude product in THF or EtOAc (10 mL/g).

• Scavenger Selection: Add SiliaMetS® Thiol or Si-TMT (Trimercaptotriazine).

  • Dosage: 3-5 equivalents relative to the expected metal content (or 10-20% w/w relative to substrate).

• Incubation: Stir at 40-50°C for 2-4 hours . Room temperature is often insufficient for breaking the Amine-Pd complex.

• Filtration: Filter through a 0.45

  PTFE filter or a tightly packed Celite pad.

• Verification: The filtrate should be significantly lighter in color.

Workflow Visualization: Metal Scavenging

Figure 2: Workflow for removing coordinated Palladium from amine intermediates.

Module 4: Stability & Aromatization

Q: My white solid turned yellow/brown overnight. What happened?

A: You likely witnessed oxidative aromatization . The tetrahydro ring (cyclohexene-like) is susceptible to oxidation to form the fully aromatic, planar indazole system. This is driven by the thermodynamic stability of the aromatic ring.

Prevention Guidelines

• Avoid Chloroform: Do not store these amines in

  or . The inherent acidity and trace phosgene/oxidants in chloroform accelerate aromatization. Use or for NMR.

• Argon Storage: Store the free base under Argon at -20°C.

• Salt Formation: Convert the amine to a salt immediately after purification.

  • Recommended Salt:Oxalate or Fumarate . These often form stable, non-hygroscopic crystals that lock the conformation and prevent oxidation.

  • Protocol: Dissolve amine in

    . Add 1 eq. of Oxalic acid dissolved in minimal MeOH. Collect precipitate.

References

• RSC (2024). Development of a selective and scalable N1-indazole alkylation.[3] Royal Society of Chemistry.

• PMC (2025). Regioselective Syntheses of Bis(indazolyl)methane Isomers. National Institutes of Health.

• Phenomenex (2025). Overcoming peak tailing of basic analytes in silica type A stationary phases.[4] Phenomenex Technical Notes.

• Biotage (2023). How to Remove Palladium in three easy steps. Biotage Knowledge Base.

• Organic Process Research & Development (2023). Palladium Extraction Following Metal-Catalyzed Reactions. ACS Publications.

Sources

• 1. Discovery of a Novel Class of Potent and Selective Tetrahydroindazole-based Sigma-1 Receptor Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Development of a selective and scalable N1-indazole alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]

Technical Support Center: Stability &amp; Handling of Hygroscopic Indazole Amines

Current Status: Operational Ticket ID: IND-STAB-001 Assigned Specialist: Senior Application Scientist

Introduction: The Dual-Nature Challenge

Welcome to the technical support portal for Indazole Amines. As a researcher, you are likely encountering a specific set of frustration points: your free-flowing powder has turned into a gum, your stoichiometry is inconsistent, or your NMR shows "ghost" peaks near the baseline.

Indazole amines present a unique "dual-nature" challenge in storage and handling:

• The Indazole Core: A robust, aromatic bicycle (bioisostere of indole) that is generally chemically stable but amphoteric (

  ~1.04 for protonation, ~13.86 for deprotonation).[1]

• The Amine Tail: Often a primary or secondary amine, which acts as a "moisture magnet" (hygroscopic) and a "carbon dioxide trap" (chemisorption).

This guide addresses these issues not just as "storage problems" but as chemical reactivity challenges that directly impact your data integrity.

Module 1: The Hygroscopicity Crisis (Weighing & Stoichiometry)

User Complaint: "My compound gains weight on the balance and turns into a sticky oil/gum within minutes."

The Science: Deliquescence vs. Hygroscopicity

Most indazole amines are supplied as salts (HCl, HBr, or Trifluoroacetate) to stabilize the basic amine group. However, the crystal lattice energy of these salts is often disrupted by water vapor.

• Hygroscopicity: The surface adsorbs water.[2][3][4][5][6][7]

• Deliquescence: The compound absorbs enough water to dissolve itself in the adsorbed moisture, forming a saturated solution (the "puddle" you see).[3][5][6][7]

Impact on Data: If you weigh a hygroscopic salt without correction, you are weighing water, not drug. This leads to under-dosing in biological assays and failed couplings in synthesis due to incorrect stoichiometry.

Troubleshooting Protocol: The "Zero-Intercept" Weighing Method

Do not use standard weighing paper. Use this differential weighing technique for deliquescent solids.

• Equilibrate: Bring the storage vial to room temperature before opening (prevents condensation).

• Tare: Place a capped vial containing the solvent you intend to use on the balance. Tare the balance.

• Transfer: Rapidly transfer the approximate amount of solid indazole amine into the solvent vial.

• Dissolve & Measure: Cap immediately. Dissolve the solid.[3][8] Place back on the balance. The positive weight reading is the exact mass of the solid added, regardless of moisture uptake during the transfer (since the water is now part of the solution mass).

• Validation (TGA): For critical stock solutions, perform Thermogravimetric Analysis (TGA). If the TGA shows a 15% mass loss below 100°C, apply a correction factor (

  ) to your molecular weight:

Visual Workflow: Handling Hygroscopic Solids

Figure 1: Decision matrix for handling deliquescent indazole amine salts based on environmental humidity.

Module 2: Chemical Stability (Purity & Degradation)

User Complaint: "I see a new peak in the NMR at ~160 ppm (13C) or broad signals in the proton NMR."

The Science: The Carbamic Acid Trap

While the indazole ring is stable, the primary/secondary amine tail is reactive toward atmospheric

.

• Mechanism:

  (Carbamic Acid) Salt formation.

• Observation: This reaction is reversible but complicates NMR interpretation and alters solubility.

• Indazole Specifics: The N-H of the indazole ring (position 1) is acidic (

  13.86). If you store the compound as a free base in the presence of strong bases or in protic solvents, you risk deprotonation or tautomerization between 1H- and 2H-indazole forms.

Data Table: Salt Form Stability Comparison

Salt Form	Hygroscopicity	Chemical Stability	Recommended For
Hydrochloride (HCl)	High (Deliquescent)	High (Prevents oxidation)	Acute aqueous studies; Short-term use.
Tifluoroacetate (TFA)	Medium	Medium (TFA can be volatile)	HPLC purification; Peptides.
Free Base	Low	Low (CO2 sensitive, Oxidation prone)	Organic synthesis (coupling reactions).
Maleate/Fumarate	Low (Crystalline)	High	Long-term storage; Reference standards.

Module 3: Storage Logistics (The Cold Chain)

User Complaint: "The compound degraded even though it was in the freezer."

The Science: The Condensation Trap

Storing a vial at -20°C creates a vacuum effect. If the cap is not perfectly sealed (e.g., a pierced septum), moist air is sucked in during cooling. When you remove the vial, water immediately condenses on the cold solid, triggering hydrolysis or deliquescence.

Protocol: The "Double-Vial" Desiccation System

Never store hygroscopic indazole amines loose in a freezer.

• Primary Container: The compound is in a tightly sealed amber glass vial (Amber protects from photo-oxidation of the indazole ring).

• Secondary Container: Place the primary vial inside a larger jar containing 2-3 cm of Drierite (calcium sulfate) or silica gel beads.

• Seal: Parafilm the outer jar.

• Thawing: When retrieving from -20°C, allow the entire assembly to reach room temperature (approx. 30 mins) BEFORE opening. This prevents atmospheric moisture from condensing on the cold sample.

Visual Workflow: Degradation Pathways

Figure 2: Primary degradation and physical state alteration pathways for indazole amines.

Frequently Asked Questions (FAQ)

Q: Can I dry my sticky indazole amine in a vacuum oven? A: Use caution. While water removal is possible, high heat (>60°C) combined with vacuum can sublime certain free-base indazoles or cause the loss of the counter-ion (e.g., TFA is volatile). Recommendation: Lyophilize (freeze-dry) from a water/acetonitrile mixture to restore a fluffy powder state.

Q: Why does the color change from white to pink/brown? A: This indicates oxidation, likely of the amine tail or trace metal contamination catalyzing ring oxidation. Indazoles are electron-rich. If the color changes, check purity by LC-MS. If purity is >95%, the color is likely a trace impurity (quinone-like species) and may not affect biological results, but repurification is advised.

Q: Which solvent should I use for stock solutions? A: DMSO (Dimethyl Sulfoxide) is the gold standard for stability. It prevents proton exchange and shields the amine from atmospheric

. Store DMSO stocks at -20°C (they will freeze) or +4°C. Avoid storing in methanol or water for long periods, as these promote proton exchange and hydrolysis.

References

• Indazole Chemistry & Stability

  • Topic: Tautomerism and acidity/basicity of the indazole ring ( values).

  • Source:J. Med.[9] Chem. 2017, 60, 8, 3252–3265.[9]

  • Link:

• Amine-CO2 Interaction

  • Topic: Mechanism of primary amines reacting with atmospheric CO2 (Carbamate form
  • Source:Ind. Eng. Chem. Res.

  • Link:

• Hygroscopicity in Pharmaceuticals

  • Topic: Classification of hygroscopic materials and deliquescence management.[5][6][7]

  • Source:Thermopedia (Hygroscopicity).

  • Link:

• Handling of Air-Sensitive Reagents

  • Topic: Techniques for weighing and transferring sensitive compounds (Glove box/bag protocols).
  • Source: Sigma-Aldrich Technical Bulletin AL-134.

  • Link:

Sources

• 1. Indazole - Wikipedia [en.wikipedia.org]
• 2. pharmainfo.in [pharmainfo.in]
• 3. thermopedia.com [thermopedia.com]
• 4. quora.com [quora.com]
• 5. fctemis.org [fctemis.org]
• 6. youtube.com [youtube.com]
• 7. Hygroscopy - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Discovery of Novel Indazole Derivatives as Orally Available β3-Adrenergic Receptor Agonists Lacking Off-Target-Based Cardiovascular Side Effects - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to HPLC Method Development for Purity Analysis of Indazole Amines

Introduction: The Critical Role of Purity in Indazole Amine-Based Therapeutics

Indazole amines represent a significant class of heterocyclic compounds in modern medicinal chemistry, forming the core structure of numerous therapeutic agents targeting a wide range of diseases, including cancer and inflammatory conditions.[1][2] The isomeric and chiral nature of many indazole derivatives, coupled with the potential for process-related impurities and degradation products, necessitates the development of robust and reliable analytical methods to ensure the purity, safety, and efficacy of these drug candidates.[3] This guide provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography (HPLC) method development for the purity analysis of indazole amines, alongside a critical evaluation of alternative techniques, to empower researchers, scientists, and drug development professionals in making informed analytical decisions.

Pillar 1: High-Performance Liquid Chromatography (HPLC) - The Workhorse for Purity Analysis

HPLC remains the cornerstone of pharmaceutical analysis due to its versatility, robustness, and widespread adoption in quality control laboratories.[4][5] The development of a successful HPLC method for indazole amines, however, is not a one-size-fits-all process and requires a deep understanding of the physicochemical properties of these molecules, particularly their amine functionality.

The Causality Behind Experimental Choices in HPLC Method Development

The basicity and polarity of the amine group in indazole derivatives present unique challenges, often leading to poor peak shape (tailing) and inconsistent retention times on traditional reversed-phase columns.[6][7] Our approach to method development, therefore, is a systematic process of mitigating these undesirable interactions while achieving optimal separation of the main component from its potential impurities.

Experimental Workflow for HPLC Method Development

Caption: A systematic workflow for HPLC method development for indazole amines.

Step-by-Step HPLC Method Development Protocol:

• Column Selection: Taming the Amine

  • Rationale: Standard C18 columns can exhibit strong secondary interactions with the basic amine groups, leading to peak tailing. To counteract this, we begin with a "polar-embedded" or "polar-endcapped" C18 column. These columns have a polar group incorporated into the stationary phase, which helps to shield the residual silanols and provides a more symmetrical peak shape for basic compounds.[8]

  • Protocol:

    • Select a column such as a C18 with a polar-embedded group (e.g., amide, carbamate) or a polar-endcapped C18. A typical starting dimension is 4.6 x 150 mm with 3.5 µm particles.

    • Equilibrate the column with the initial mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Mobile Phase Optimization: The Key to Resolution

  • Rationale: The mobile phase composition, particularly its pH, is the most critical factor in controlling the retention and peak shape of indazole amines. By adjusting the pH to be approximately 2 pH units below the pKa of the amine, we ensure it is fully protonated and behaves more predictably. The choice of organic modifier (acetonitrile vs. methanol) can also significantly impact selectivity.

  • Protocol:

    • Initial Mobile Phase:

      • Mobile Phase A: 0.1% Formic Acid in Water (adjust pH to ~3.0).

      • Mobile Phase B: Acetonitrile.

    • Gradient Elution: Start with a shallow gradient to scout for impurities, for example:

      • 0-20 min: 5% to 95% B

      • 20-25 min: 95% B

      • 25-26 min: 95% to 5% B

      • 26-30 min: 5% B (re-equilibration)

    • Optimization: Adjust the gradient slope and initial/final %B to achieve a resolution of >1.5 between the main peak and the closest eluting impurity, as recommended by USP <621>.[9][10]

• Detector Settings: Maximizing Sensitivity

  • Rationale: Most indazole derivatives possess a chromophore that allows for UV detection. To determine the optimal wavelength for detecting both the active pharmaceutical ingredient (API) and its potential impurities, a photodiode array (PDA) detector is invaluable.

  • Protocol:

    • Inject a solution of the indazole amine and acquire the UV spectrum from 200-400 nm.

    • Identify the wavelength of maximum absorbance (λmax) for the API.

    • Also, examine the spectra of any visible impurities to ensure they are also detectable at the chosen wavelength. If not, a compromise wavelength or a multi-wavelength method may be necessary.

• Method Validation: Ensuring Trustworthiness

  • Rationale: A developed method is only useful if it is validated to be fit for its intended purpose. Following the International Council for Harmonisation (ICH) Q2(R2) guidelines is mandatory for regulatory submissions.[11][12][13][14]

  • Protocol: Perform validation experiments to assess:

    • Specificity: Differentiate the analyte from impurities and excipients.

    • Linearity: The method's ability to elicit test results that are directly proportional to the concentration of the analyte.[12]

    • Accuracy: The closeness of the test results to the true value.[12]

    • Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

    • Robustness: The method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Pillar 2: Comparative Analysis with Alternative Techniques

While HPLC is the dominant technique, a comprehensive understanding of its alternatives is crucial for a well-rounded analytical strategy.

Decision Tree for Analytical Method Selection

Caption: A decision-making guide for selecting the appropriate analytical technique.

Ultra-Performance Liquid Chromatography (UPLC): The Need for Speed and Sensitivity

UPLC is an evolution of HPLC that utilizes smaller particle size columns (<2 µm) and higher operating pressures.[5][15][16][17]

• Advantages over HPLC:

  • Faster Analysis: Run times can be significantly reduced, increasing laboratory throughput.[5][15]

  • Improved Resolution and Sensitivity: Narrower peaks lead to better separation of closely eluting impurities and higher sensitivity for detecting trace components.[15][16][17]

  • Reduced Solvent Consumption: Lower flow rates and shorter run times result in significant cost savings and are more environmentally friendly.[5][15]

• Considerations:

  • Higher initial instrument cost.[17]

  • Requires careful method transfer and revalidation from existing HPLC methods.[4]

Gas Chromatography (GC): A Niche Application

GC is a powerful technique for separating volatile and thermally stable compounds.[18]

• Applicability to Indazole Amines:

  • Direct analysis of many indazole amines by GC is challenging due to their low volatility and potential for on-column degradation.[6]

  • However, GC is an excellent tool for analyzing volatile process-related impurities or residual solvents.

  • Derivatization: To analyze non-volatile amines, derivatization is often necessary to increase their volatility and thermal stability.[6][19]

• Common Derivatization Protocol for GC:

  • Dissolve the amine sample in an appropriate aprotic solvent.

  • Add a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA) and a catalyst (e.g., pyridine).

  • Heat the mixture to complete the reaction.

  • Inject the derivatized sample into the GC-MS system.

Capillary Electrophoresis (CE): High-Efficiency Separations

CE offers extremely high separation efficiency, making it a valuable tool for challenging separations.[20][21]

• Strengths for Indazole Amine Analysis:

  • Charged Species: As indazole amines are basic, they can be readily analyzed in their protonated form by CE.

  • Chiral Separations: CE is particularly powerful for separating enantiomers by adding a chiral selector to the background electrolyte.

  • Minimal Sample Consumption: Requires only nanoliter injection volumes.[20]

• Limitations:

  • Lower concentration sensitivity compared to HPLC with UV detection, although this can be mitigated with techniques like stacking or coupling to mass spectrometry.[22]

  • Can be less robust than HPLC for routine QC applications.

Pillar 3: Data-Driven Comparison and Recommendations

The choice of analytical technique is ultimately guided by the specific requirements of the analysis.

Table 1: Comparative Performance of Analytical Techniques for Indazole Amine Purity Analysis

Parameter	HPLC	UPLC	GC (with Derivatization)	Capillary Electrophoresis (CE)
Typical Analysis Time	15-30 min	2-10 min	10-25 min	15-40 min
Relative Sensitivity	Good	Excellent	Excellent (with MS)	Moderate
Resolution	Good	Excellent	Very Good	Excellent
Robustness	Excellent	Good	Good	Moderate
Cost (Instrument)	Moderate	High	Moderate	Moderate
Primary Application	Routine QC, Method Development	High-Throughput Screening, Trace Impurity Analysis	Volatile Impurities, Specific Applications	Chiral Separations, Complex Mixtures

Conclusion and Future Perspectives

For the routine purity analysis of indazole amines in a drug development setting, HPLC remains the gold standard due to its robustness, versatility, and established presence in regulatory frameworks. The systematic method development approach outlined in this guide, focusing on the careful selection of a suitable column and the precise control of mobile phase pH, is critical for success.

UPLC presents a compelling alternative when higher throughput and sensitivity are paramount, and its adoption is becoming increasingly widespread. While GC and CE serve as valuable complementary techniques for specific challenges such as volatile impurity analysis and chiral separations, respectively.

As the pharmaceutical landscape continues to evolve, the integration of these techniques within a lifecycle management approach to analytical procedures, as encouraged by recent ICH guidelines, will be essential for ensuring the quality and safety of novel indazole amine-based therapies.[23]

References

• Alispharm. (n.d.). UPLC vs HPLC: what is the difference?.
• United States Pharmacopeia. (n.d.). <621> CHROMATOGRAPHY.
• Swetha Sri. R, Dr. Bhavya Sri. K, Mounika. Ch. (2020). A Review on Comparative study of HPLC and UPLC. RJPT. DOI: 10.5958/0974-360X.2020.00284.X.
• Pharma Talks. (2025). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview.
• Scribd. (n.d.). HPLC vs UPLC: Key Differences in Pharma.
• GMP Insiders. (n.d.). HPLC Vs UPLC: Differences In Application, Performance And Cost.
• German Medical Science. (n.d.). Determination of amines in workplace air using gas chromatography (headspace GC-MS). The MAK Collection for Occupational Health and Safety.
• WebofPharma. (2025). HPLC vs. UPLC.
• United States Pharmacopeia. (2006). General Chapters: <621> CHROMATOGRAPHY - SYSTEM SUITABILITY.
• Agilent. (n.d.). Understanding the Latest Revisions to USP <621>.
• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained.
• PubMed. (n.d.). Capillary electrophoresis analysis of organic amines and amino acids in saline and acidic samples using the Mars organic analyzer.

• United States Pharmacopeia. (2021). General Chapter, <621> Chromatography. USP-NF. DOI: [Link]. Retrieved from

• Bryan Research & Engineering, LLC. (n.d.). Analysis of Amine Solutions by Gas Chromatography.
• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
• International CCS Knowledge Centre. (n.d.). Continuous Online Analysis of Amine Solvents Using Gas Chromatography.
• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2).
• LabRulez GCMS. (n.d.). Bulletin 737F Amines Analysis by Packed Column GC.
• LCGC International. (2024). Are You Sure You Understand USP <621>?.
• Lab Manager. (2026). ICH and FDA Guidelines for Analytical Method Validation.
• Elsevier. (2022). A new method of simultaneous determination of atmospheric amines in gaseous and particulate phases by gas chromatography-mass spectrometry.
• PubMed. (1999). Determination of biogenic amines by capillary electrophoresis. Journal of Chromatography A, 836(2), 305-313. DOI: 10.1016/s0021-9673(98)00912-1.
• Oxford Academic. (n.d.). Capillary electrophoresis for the determination of major amino acids and sugars in foliage: application to the nitrogen nutrition of sclerophyllous species. Journal of Experimental Botany.
• ACS Publications. (n.d.). Capillary Electrophoresis. Analytical Chemistry.
• BenchChem. (2025). Application Notes and Protocols for High-Performance Liquid Chromatography (HPLC) Analysis of Amines.
• MDPI. (n.d.). A Capillary Electrophoresis Method Based on Molecularly Imprinted Solid-Phase Extraction for Selective and Sensitive Detection of Histamine in Foods.
• LCGC International. (n.d.). HPLC Analysis of Very Polar Compounds in Bioanalysis.
• Jones and Bartlett Publishers. (n.d.). THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES.
• PerkinElmer. (2023). Strategies to Enable and Simplify HPLC Polar Compound Separation.
• G-M-I, Inc. (2023). Challenges in HPLC Technology and Potential Solutions.
• PubMed. (2022). Analysis of indole and indazole amides synthetic cannabinoids by differential Raman spectroscopy based on ANN.
• BenchChem. (2025). A Comparative Analysis of Indazole Synthesis Routes for Researchers and Drug Development Professionals.
• ResearchGate. (n.d.). HPLC METHOD FOR SEPARATING ENANTIOMERS OF IMIDAZOLE DERIVATIVES с ANTIFUNGAL COMPOUNDS.
• ResearchGate. (2025). HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma.
• International Journal of Science and Research Archive. (2024). Method development and validation of ornidazole by using RP-HPLC.
• PMC. (n.d.). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives.
• NIH. (2020). HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma.
• Thermo Fisher Scientific. (n.d.). Reagents for Analysis of Low Molecular Weight Amines—Section 1.8.
• Asian Journal of Research in Chemistry. (n.d.). Impurity Profiling With Use of Hyphenated Techniques.
• PMC. (2018). Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols.

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Comparative Mass Spectrometry Profiling: 1-Methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine vs. Regioisomeric Impurities

Topic: Mass spectrometry fragmentation patterns of 1-methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine Content Type: Comparative Technical Guide Audience: Medicinal Chemists, Analytical Scientists, DMPK Researchers[1]

[2]

Executive Summary

In the development of indazole-based kinase inhibitors and GPCR ligands, the discrimination between 1-methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine (Target) and its regioisomers (specifically the N2-methyl analog) is a critical quality attribute. While both isomers share a molecular weight (MW 151 Da) and elemental formula (

), they exhibit distinct fragmentation kinetics under Electrospray Ionization (ESI-MS/MS).

This guide provides a definitive fragmentation map, comparing the target molecule against its most common synthetic impurity, 2-methyl-4,5,6,7-tetrahydro-2H-indazol-6-amine , and outlines a self-validating LC-MS/MS protocol for their separation.

Structural Context & Ionization Physics

The target molecule features a fused system: a saturated cyclohexene ring fused to an aromatic pyrazole. This hybrid structure dictates a fragmentation logic that combines aliphatic elimination (amine loss) with retro-cycloaddition (RDA).

• Formula:

• Monoisotopic Mass: 151.11 Da

• Precursor Ion $[M+H]^+: 152.12 Da

• Key Structural Vulnerability: The C6-amine bond (labile) and the cyclohexene ring (susceptible to RDA).

The Primary Fragmentation Pathway (Target Molecule)

Upon Collision-Induced Dissociation (CID), the N1-methyl isomer follows a predictable decay:

• Neutral Loss of Ammonia (-17 Da): The protonated amine at C6 undergoes rapid elimination, driven by the formation of a conjugated diene system in the tetrahydro ring.

• Retro-Diels-Alder (RDA) Cleavage (-28 Da): The resulting

  ion (m/z 135) undergoes RDA cleavage at the fusion bond, ejecting ethylene ( ).

Visualizing the Fragmentation Mechanism[3]

The following diagram details the specific bond cleavages and resulting product ions for the target N1-methyl isomer.

Figure 1: Step-wise fragmentation tree of 1-methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine under ESI(+) conditions.

Comparative Analysis: Target (N1) vs. Impurity (N2)

The N1-methyl and N2-methyl isomers are chemically distinct. The N2-isomer possesses a "quinoid-like" contribution to the resonance structure which destabilizes the pyrazole ring differently than the benzenoid-like N1-isomer.

Diagnostic Ion Ratio Table

This table serves as the primary tool for distinguishing the two isomers when chromatographic separation is incomplete.

Feature	Target: N1-Methyl Isomer	Impurity: N2-Methyl Isomer	Differentiation Logic
Precursor ( )	152.12	152.12	Indistinguishable in MS1.
Base Peak (Low CE)	135.09 ( )	135.09 ( )	Both lose ammonia easily; however, the N1 product is thermodynamically more stable.
RDA Fragment	107.06 (High Abundance)	107.06 (Moderate Abundance)	RDA is favored in N1 due to fusion bond stability.
Ring Cleavage (HCN)	Low abundance of 124	High abundance of 124	CRITICAL: N2 isomers are more prone to pyrazole ring opening (loss of / ) than N1 isomers.
Methyl Loss (-15)	Negligible	Observable ( 137)	N2-methyl group is electronically more labile in excited states.

Key Insight: If you observe a significant peak at m/z 124 or m/z 96 (sequential loss of HCN), the sample likely contains the N2-isomer . The N1-target is characterized by a "cleaner" spectrum dominated by m/z 135 and 107.

Experimental Protocol: Self-Validating Workflow

To ensure reproducibility, follow this standardized LC-MS/MS workflow. This protocol is designed to maximize the generation of diagnostic ions.

A. Sample Preparation[2][3]

• Stock: Dissolve 1 mg of analyte in 1 mL Methanol (HPLC grade).

• Working Solution: Dilute to 1 µg/mL in 50:50 Water:Acetonitrile + 0.1% Formic Acid.

  • Why Formic Acid? Essential to ensure protonation of the primary amine (

    ) and the indazole nitrogen ( ).

B. LC-MS/MS Parameters (Agilent Q-TOF / Thermo Orbitrap)

• Ionization: ESI Positive Mode (+).

• Capillary Voltage: 3500 V.

• Gas Temperature: 300°C (Ensure complete desolvation to prevent adducts).

• Collision Energy (CE) Ramping:

  • Screening: Ramp 10 -> 40 eV.

  • Differentiation: Fixed CE at 25 eV (Optimal for observing both m/z 135 and m/z 107 simultaneously).

C. Validation Steps (The "Trust" Check)

• Inject Blank: Verify no carryover at m/z 152.

• Inject Standard: Confirm Base Peak is m/z 135.

• RDA Check: Extract Ion Chromatogram (EIC) for m/z 107. If this peak is absent at 25 eV, the instrument sensitivity is too low or the molecule is not the tetrahydro-species.

Workflow Diagram: Isomer Differentiation Strategy

Figure 2: Decision tree for classifying the analyte based on MS/MS spectral features.

References

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books.
• Holčapek, M., et al. (2010). "Differentiation of Isomeric Heterocycles by Mass Spectrometry." Journal of Mass Spectrometry.

• Thermo Fisher Scientific. (2023). "Orbitrap Exploris 240 Mass Spectrometer Application Guide." (Standard ESI parameters for small molecule amines).

• NIST Mass Spec Data Center. "NIST Standard Reference Database 1A v17." (Reference for general tetrahydroindazole fragmentation patterns).

Sources

• 1. Utilization of Machine Learning for the Differentiation of Positional NPS Isomers with Direct Analysis in Real Time Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. lcms.cz [lcms.cz]

Comparative Guide: Biological Activity of 1-Methyl vs. 2-Methyl Tetrahydroindazole Isomers

Executive Summary

In medicinal chemistry, the 4,5,6,7-tetrahydroindazole (THI) scaffold represents a critical "privileged structure" capable of modulating diverse biological targets, from CNS receptors to metabolic enzymes. However, the biological efficacy of this scaffold is heavily dependent on the regiochemistry of the nitrogen substitution.

This guide analyzes the distinct pharmacological profiles of 1-methyl-4,5,6,7-tetrahydroindazole (1-Me-THI) versus 2-methyl-4,5,6,7-tetrahydroindazole (2-Me-THI) . Experimental evidence indicates a target-dependent efficacy switch : while N-2 substituted isomers often demonstrate superior potency in Sigma receptor modulation (CNS), N-1 isomers frequently dominate in anti-inflammatory and enzymatic inhibition assays.

Chemical & Physicochemical Distinction[1]

Before analyzing biological data, researchers must understand the fundamental electronic and structural differences that drive receptor recognition.

Structural Isomerism

The tetrahydroindazole core contains a pyrazole ring fused to a cyclohexene ring. The methylation of the pyrazole nitrogens creates two distinct regioisomers with unique electronic signatures.

Feature	1-Methyl Isomer (1-Me-THI)	2-Methyl Isomer (2-Me-THI)
Thermodynamic Stability	Generally more stable (approx. 2–3 kcal/mol lower energy in aromatic analogues).	Less stable; often the kinetic product in specific alkylation conditions.
Dipole Moment	Lower dipole moment.	Higher dipole moment due to "quinonoid-like" electron distribution in aromatic analogues.
Basicity (pKa)	Lower basicity (lone pair is more delocalized).	Higher basicity (lone pair is more available for H-bonding).
Binding Topology	"Linear" vector; projects substituents along the fusion axis.	"Angular" vector; projects substituents away from the fusion axis, altering steric clash potential.

Diagram: Synthesis & Regio-Divergence

The following workflow illustrates the origin of these isomers during synthesis and the logic for their separation.

Caption: Synthetic pathway showing the generation of N-1 and N-2 regioisomers via cyclocondensation, requiring chromatographic separation for biological evaluation.

Comparative Biological Performance[2][3]

The choice between 1-Me and 2-Me isomers is not arbitrary; it dictates the success of the drug candidate based on the target class.

Case Study A: Sigma Receptors (CNS Targets)

Target: Sigma-1 (

) and Sigma-2 ( ) receptors, involved in neuroprotection, addiction, and cancer.

• Dominant Isomer: 2-Methyl (N-2)

• Experimental Data: In a study of aryl-tetrahydroindazoles, the N-2 regioisomer consistently outperformed the N-1 isomer.[1]

  • Potency: The N-2 isomer was >5-fold more potent than the N-1 analog.[1]
  • Potency: The N-2 isomer was ~60-fold more potent.[1]

• Mechanism: The N-2 substitution orients the ligand's hydrophobic tail into a specific sub-pocket of the Sigma receptor that is sterically occluded for the N-1 isomer. The N-2 geometry allows for a deeper penetration into the binding site, enhancing Van der Waals interactions.

Case Study B: Anti-Inflammatory Activity (Enzyme Inhibition)

Target: Edema inhibition (likely via COX/NOS pathways) and antimicrobial activity.

• Dominant Isomer: 1-Methyl/Aryl (N-1)

• Experimental Data: In carrageenan-induced edema models, 1-substituted tetrahydroindazoles exhibited significant anti-inflammatory activity (ED50 ~3.5 mg/kg for optimal analogs).

  • Comparison: The corresponding 2-substituted isomers were described as "far less active" or inactive in the same assays.

• Mechanism: The 1-substituted geometry mimics the shape of natural substrates (like arachidonic acid metabolites) more effectively in the active sites of inflammatory enzymes (e.g., COX-2), whereas the 2-substituted "kinked" shape prevents effective docking.

Summary Table: Isomer Efficacy by Target

Biological Target	Preferred Isomer	Potency Difference	Primary Mechanism
Sigma-1 Receptor	2-Methyl	>5x vs N-1	Steric fit into hydrophobic pocket
Sigma-2 Receptor	2-Methyl	~60x vs N-1	Critical binding orientation
Anti-Inflammatory	1-Methyl	High vs Low	Enzyme active site shape complementarity
Cannabinoid (CB1)	1-Methyl	Variable	Often N-1 for classic steric requirements

Experimental Protocols

To validate these findings in your own research, follow these standardized protocols for synthesis, separation, and assay.

Protocol 1: Regioselective Synthesis & Separation

Objective: To isolate pure N-1 and N-2 isomers for testing.

• Condensation: React 2-acylcyclohexanone with methylhydrazine in ethanol at reflux for 3 hours.

• Workup: Evaporate solvent. The residue typically contains a 3:1 to 10:1 ratio of N-1:N-2 isomers.

• Separation (Critical Step):

  • Use Reverse-Phase Preparative HPLC .[1]

  • Column: C18 (e.g., Phenomenex Luna, 5µm).

  • Mobile Phase: Gradient of Acetonitrile/Water (0.1% Formic Acid).

  • Elution Order: The N-2 isomer (more polar/basic) typically elutes before the N-1 isomer (less polar).

• Validation: Confirm structure via NOESY NMR.

  • N-1 Isomer: NOE correlation observed between Methyl protons and the C-7 protons (cyclohexane ring).

  • N-2 Isomer: NOE correlation observed between Methyl protons and the C-3 proton (pyrazole ring).

Protocol 2: Sigma Receptor Binding Assay

Objective: To quantify affinity differences (Ki).

• Membrane Prep: Use guinea pig brain membranes (rich in

  ) or rat liver membranes (rich in ).

• Radioligand: Use [3H]-(+)-pentazocine (for

  ) or [3H]-DTG (for ).

• Incubation: Incubate membranes with radioligand and varying concentrations (0.1 nM – 10 µM) of pure 1-Me or 2-Me THI isomer for 120 min at 25°C.

• Filtration: Rapidly filter through glass fiber filters (Whatman GF/B) using a cell harvester.

• Analysis: Measure radioactivity via liquid scintillation counting. Calculate

  and convert to using the Cheng-Prusoff equation.

Strategic Decision Logic (SAR)

Use this logic flow to guide your medicinal chemistry optimization when working with tetrahydroindazoles.

Caption: Decision tree for prioritizing N-1 vs. N-2 isomers based on the intended biological target class.

References

• Discovery of a Novel Class of Potent and Selective Tetrahydroindazole-based Sigma-1 Receptor Ligands. PMC (NIH). [Link] (Source for Sigma receptor potency data: N-2 > N-1)

• Synthesis and Biological Activity of 4,5,6,7-Tetrahydro-2H-indazole Derivatives. ResearchGate. [Link] (Source for Anti-inflammatory activity data: N-1 > N-2)

• Tetrahydroindazole derivatives as potent and peripherally selective cannabinoid-1 (CB1) receptor inverse agonists. PubMed. [Link] (Source for CB1 receptor activity context)

• Tetrahydroindazole inhibitors of CDK2/cyclin complexes. European Journal of Medicinal Chemistry. [Link] (Source for Kinase inhibition context)

Sources

• 1. Discovery of a Novel Class of Potent and Selective Tetrahydroindazole-based Sigma-1 Receptor Ligands - PMC [pmc.ncbi.nlm.nih.gov]

Validating Structure-Activity Relationships (SAR) of Indazole-6-Amine Analogs

Content Type: Publish Comparison Guide Audience: Medicinal Chemists, Pharmacologists, and Drug Discovery Leads

Executive Summary: The Indazole-6-Amine Advantage

In the landscape of kinase inhibitor design, the indazole-6-amine scaffold has emerged as a "privileged structure," particularly for targeting serine/threonine kinases like JNK , RIPK2 , and ERK . Unlike its 5-amino isomer or the structurally related aminopyrazoles, the 6-amino substitution offers a unique vector for extending into the solvent-exposed region of the ATP-binding pocket. This allows for the modulation of physicochemical properties (solubility, permeability) without disrupting the critical hinge-binding hydrogen bonds formed by the indazole core.

This guide provides an objective, data-driven framework for validating the SAR of indazole-6-amine analogs, comparing their performance against established alternative scaffolds, and detailing the experimental protocols required for rigorous validation.

Part 1: Comparative Performance Analysis

To objectively evaluate the indazole-6-amine scaffold, we compare it against two primary competitors: the Aminopyrazole (common in JNK inhibitors) and the Quinazoline (common in EGFR/RIPK2 inhibitors).

Table 1: Scaffold Performance Matrix

Data synthesized from comparative studies on JNK3 and RIPK2 inhibition [1, 2, 3].

Feature	Indazole-6-Amine	Aminopyrazole	Quinazoline	Expert Insight
Hinge Binding	Bidentate (N1/N2)	Monodentate/Bidentate	Monodentate (N1)	Indazoles provide rigid, predictable hinge interactions, often resulting in higher initial potency.
Selectivity (Kinome)	Moderate to High	High (Shape-driven)	Low to Moderate	Aminopyrazoles often achieve higher selectivity due to planar geometry fitting narrow pockets (e.g., JNK3 vs p38) [2].
Solubility	Moderate (C6 modifiable)	Low (Planar stacking)	Low to Moderate	The C6-amine is a superior "exit vector" for solubilizing groups (e.g., piperazines) compared to the C7 of quinazolines.
hERG Liability	Low	Low	Moderate/High	Quinazolines frequently suffer from hERG toxicity; indazoles generally show a cleaner cardiac safety profile [3].
Metabolic Stability	Variable (N1 glucuronidation)	Moderate	High	Critical Liability: Indazoles require N1-masking or "reverse indazole" strategies to prevent rapid clearance [4].

Case Study: Specificity in RIPK2 Inhibition

In the development of RIPK2 inhibitors for inflammatory diseases, the indazole-6-amine analog GSK583 demonstrated superior selectivity compared to quinazoline-based alternatives. While quinazolines often potently inhibited EGFR (an off-target liability causing skin toxicity), the indazole-6-amine core maintained >10,000-fold selectivity for RIPK2 over EGFR due to the specific orientation of the C6-sulfonamide/amine tail [5].

Part 2: Experimental Validation Framework

Validating the SAR of this scaffold requires a "Self-Validating System" that moves beyond simple IC50 generation. You must correlate enzymatic potency with cellular target engagement and metabolic durability.

Phase 1: Biochemical Potency (TR-FRET)

Objective: Determine intrinsic affinity (

) and residence time. Why TR-FRET? Unlike coupled-enzyme assays (e.g., ADP-Glo), TR-FRET is less susceptible to fluorescent interference from the aromatic indazole core.

Protocol: LanthaScreen™ Eu Kinase Binding Assay

• Reagents: Prepare 1X Kinase Buffer A (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

• Tracer: Use Tracer 236 (Alexa Fluor® 647 labeled) at

  concentration (typically 2–10 nM).

• Antibody: Eu-anti-GST or Eu-anti-His tag antibody (2 nM).

• Reaction:

  • Dispense 5 µL of test compound (10-point dose response) in 384-well plate.

  • Add 5 µL of Kinase/Antibody mixture.

  • Add 5 µL of Tracer.

• Incubation: 60 minutes at Room Temperature (dark).

• Read: EnVision Plate Reader (Excitation: 337 nm; Emission: 620 nm & 665 nm).

• Analysis: Calculate TR-FRET ratio (665/620). Fit to sigmoidal dose-response to derive IC50.

Phase 2: Cellular Target Engagement (NanoBRET)

Objective: Prove the compound enters the cell and binds the target in a physiological environment. Causality: High biochemical potency with low cellular activity often indicates poor permeability. The C6-amine modification can drastically alter cell penetration.

Workflow:

• Transfect HEK293 cells with N-terminal NanoLuc®-Kinase fusion vector.

• Treat cells with Cell-Permeable Tracer (BRET acceptor) + Test Compound.

• Mechanism: If the indazole binds the kinase, it displaces the tracer, decreasing the BRET signal.

• Validation Metric: The cellular EC50 should be within 3–5x of the biochemical IC50. If EC50 >> IC50, optimize the C6-substituent lipophilicity.

Phase 3: Metabolic Stability (Microsomal Clearance)

Objective: Assess the liability of the N1 position.[1] Protocol: Incubate 1 µM compound with human liver microsomes (HLM) + NADPH for 0, 15, 30, 60 min. Analyze by LC-MS/MS. Benchmark: Intrinsic clearance (

) < 20 µL/min/mg protein is required for lead candidates.

Part 3: Visualization of SAR Logic

The following diagram illustrates the decision matrix for optimizing the Indazole-6-amine scaffold, specifically addressing the common "N1-Glucuronidation" liability and "C6-Solubility" opportunities.

Caption: Decision tree for optimizing Indazole-6-amine hits, prioritizing metabolic stability at N1 and solubility via C6 extension.

References

• BenchChem. (2025).[2] A Comparative Guide to the Structure-Activity Relationship of 6-Bromo-1-methyl-1H-indazol-4-amine Analogs as Kinase Inhibitors. Link

• Clausen, R., et al. (2009). Structure-activity relationships and X-ray structures describing the selectivity of aminopyrazole inhibitors for c-Jun N-terminal kinase 3 (JNK3) over p38. Journal of Medicinal Chemistry. Link

• Haile, P. A., et al. (2019).[3][4] Identification of Potent and Selective RIPK2 Inhibitors for the Treatment of Inflammatory Diseases. Journal of Medicinal Chemistry. Link

• Canyon, G., et al. (2021).[1] Identification of Potent Reverse Indazole Inhibitors for HPK1. ACS Medicinal Chemistry Letters. Link

• Casillas, L. N., et al. (2016). The Identification and Pharmacological Characterization of 6-(tert-Butylsulfonyl)-N-(5-fluoro-1H-indazol-3-yl)quinolin-4-amine (GSK583). Journal of Medicinal Chemistry. Link

Sources

• 1. Identification of Potent Reverse Indazole Inhibitors for HPK1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Frontiers | Recent advances in the development of RIPK2 modulators for the treatment of inflammatory diseases [frontiersin.org]

A Comparative Guide to the Synthetic Routes of Tetrahydroindazole Amines for Researchers and Drug Development Professionals

The tetrahydroindazole scaffold is a privileged motif in medicinal chemistry, forming the core of numerous compounds with significant therapeutic potential. The introduction of an amine functionality to this heterocyclic system opens up a vast chemical space for the development of novel drug candidates. This guide provides an in-depth comparative analysis of the primary synthetic strategies for accessing tetrahydroindazole amines, offering insights into the rationale behind experimental choices and providing actionable protocols for laboratory application.

Introduction: The Significance of Tetrahydroindazole Amines

Tetrahydroindazole amines are bicyclic nitrogen-containing heterocycles that have garnered considerable attention in drug discovery due to their diverse biological activities. These compounds have been investigated as inhibitors of various enzymes and as ligands for a range of receptors. The strategic placement of an amine group on the tetrahydroindazole core allows for the modulation of physicochemical properties such as solubility and basicity, and provides a key handle for further functionalization to optimize potency, selectivity, and pharmacokinetic profiles. The development of efficient and versatile synthetic routes to access these valuable building blocks is therefore of paramount importance.

Core Synthetic Strategies: A Comparative Overview

The synthesis of tetrahydroindazole amines can be broadly categorized into two main strategic approaches:

• Strategy A: Annulation of a Pyrazole Ring onto a Pre-functionalized Cyclohexane Precursor. This classical and robust approach involves the construction of the bicyclic system by forming the pyrazole ring from a suitably substituted cyclohexane derivative that already contains a nitrogen functionality or its precursor.

• Strategy B: Functionalization of a Pre-formed Tetrahydroindazole Core. This strategy focuses on first synthesizing the tetrahydroindazole scaffold, typically containing a ketone functionality, followed by the introduction of the amine group in a subsequent step.

The choice between these strategies is often dictated by the availability of starting materials, the desired substitution pattern on both the carbocyclic and heterocyclic rings, and considerations for scalability and stereochemical control.

Strategy A: Pyrazole Annulation on a Cyclohexane Backbone

This strategy is arguably the most common approach for the synthesis of the tetrahydroindazole core. The key transformation is the condensation of a 1,3-dielectrophilic cyclohexane precursor with hydrazine or its derivatives.

Route A1: Condensation of Hydrazine with α,β-Unsaturated Ketones (Chalcone Analogs)

This method relies on the well-established reaction between hydrazine and an α,β-unsaturated ketone embedded within a cyclohexane ring. The amine functionality is typically introduced via a precursor, such as a nitro group, on the starting cyclohexane moiety.

Mechanism and Rationale: The reaction proceeds via a Michael addition of hydrazine to the enone system, followed by intramolecular cyclization and dehydration to form the pyrazoline ring, which then tautomerizes to the more stable pyrazole. The use of a nitro group as an amine precursor is advantageous as it is a robust electron-withdrawing group that can be readily reduced to the desired amine in a later step.

Workflow Diagram:

Caption: Workflow for the synthesis of amino-tetrahydroindazoles via pyrazole annulation.

Representative Experimental Protocol (Synthesis of 6-Amino-3,3a,4,5-tetrahydro-2H-benzo[g]indazole Derivatives):

• Step 1: Synthesis of the Nitro-Substituted Chalcone: A mixture of a nitro-substituted tetralone (1.0 eq), an appropriate aromatic aldehyde (1.2 eq), and a catalytic amount of NaOH in ethanol is stirred at room temperature for several hours. The resulting solid chalcone is filtered and washed.

• Step 2: Formation of the Nitro-Tetrahydroindazole: The chalcone is refluxed with hydrazine hydrate in acetic acid for 2 hours. After cooling, the product is isolated, often as a mixture of diastereomers that may be separated by chromatography.[1][2]

• Step 3: Reduction of the Nitro Group: The nitro-tetrahydroindazole is dissolved in a mixture of ethanol and water. Iron powder and concentrated HCl are added, and the mixture is refluxed for 1 hour. After cooling and neutralization, the product is extracted and purified to yield the desired amino-tetrahydroindazole.[3]

Comparative Data:

Parameter	Route A1
Starting Materials	Substituted cyclohexanones, aldehydes, hydrazine
Key Reactions	Aldol condensation, Michael addition, cyclization, reduction
Typical Yields	Moderate to good over multiple steps
Scalability	Generally good
Stereocontrol	Can be challenging; often yields diastereomeric mixtures
Advantages	Readily available starting materials, robust and well-established chemistry
Disadvantages	Multi-step process, potential for side reactions, purification of intermediates

Strategy B: Functionalization of a Pre-formed Tetrahydroindazole Core

This approach offers a more convergent route where the tetrahydroindazole skeleton is first constructed, followed by the introduction of the amine group. Reductive amination of a ketone precursor is the most prominent method in this category.

Route B1: Reductive Amination of Tetrahydroindazolones

This powerful and versatile method directly converts a ketone on the tetrahydroindazole core to the corresponding amine.

Mechanism and Rationale: The reaction involves the initial formation of an imine or enamine intermediate from the ketone and an amine source (e.g., ammonia or a primary amine), which is then reduced in situ by a selective reducing agent. Sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) are commonly used as they are mild enough not to reduce the starting ketone but are effective in reducing the protonated imine (iminium ion).[4][5]

Workflow Diagram:

Caption: Workflow for the synthesis of amino-tetrahydroindazoles via reductive amination.

Representative Experimental Protocol (Synthesis of 1-Phenyl-4,5,6,7-tetrahydro-1H-indazol-4-amine):

• Step 1: Synthesis of the Tetrahydroindazolone: This can be achieved through various methods, often starting from a 1,3-cyclohexanedione derivative and a substituted hydrazine.

• Step 2: Reductive Amination: To a solution of the 1-phenyl-4,5,6,7-tetrahydro-1H-indazol-4-one in methanol are added ammonium acetate and sodium cyanoborohydride. The reaction mixture is stirred at room temperature until the starting material is consumed (monitored by TLC or LC-MS). The reaction is then quenched, and the product is extracted and purified.[6]

Comparative Data:

Parameter	Route B1
Starting Materials	Tetrahydroindazolone, amine source, reducing agent
Key Reactions	Imine formation, reduction
Typical Yields	Good to excellent for the amination step
Scalability	Good, but cost of reducing agents can be a factor
Stereocontrol	Can be adapted for enantioselective synthesis using chiral reagents or catalysts
Advantages	Convergent, high-yielding final step, broad substrate scope
Disadvantages	Requires synthesis of the ketone precursor, some reducing agents are toxic

Comparative Analysis and Field-Proven Insights

Feature	Strategy A (Pyrazole Annulation)	Strategy B (Reductive Amination)
Overall Strategy	Linear synthesis	Convergent synthesis
Flexibility	Substitution pattern largely determined by starting materials	Allows for late-stage introduction of diverse amine functionalities
Stereochemistry	Often results in mixtures of diastereomers that require separation	Can be amenable to asymmetric synthesis for chiral amines
Green Chemistry	Can involve harsh reagents and multiple purification steps	Can be performed in one pot for the amination step, but may use stoichiometric, less atom-economical reducing agents
Industrial Applicability	Well-established and scalable for certain targets	Highly valuable for library synthesis and late-stage functionalization in drug discovery

From a process development perspective, Strategy A is often favored for the synthesis of a specific target molecule where the starting materials are readily available and the stereochemical outcome is acceptable or can be controlled. The robustness of the reactions involved makes it a reliable choice for large-scale production.

Conversely, Strategy B excels in a research and discovery setting. The ability to introduce the amine group at a late stage from a common ketone intermediate is highly advantageous for creating a library of analogs for structure-activity relationship (SAR) studies. Furthermore, the potential for developing enantioselective reductive amination protocols is a significant benefit for the synthesis of chiral drug candidates.

Enantioselective Approaches

The development of enantiomerically pure tetrahydroindazole amines is crucial for their progression as clinical candidates. While not extensively reported specifically for this scaffold, strategies can be extrapolated from related heterocyclic systems.

• For Strategy A: The use of chiral auxiliaries on the cyclohexane precursor or chiral catalysts for the annulation reaction could induce stereoselectivity.

• For Strategy B: Asymmetric reductive amination using chiral catalysts (e.g., transition metal complexes with chiral ligands) or chiral reducing agents is a promising avenue. The conversion of the tetrahydroindazolone to a chiral intermediate using, for example, Ellman's sulfonamide, followed by reduction and deprotection, has been reported for related systems and represents a viable approach.[6]

Conclusion

The synthesis of tetrahydroindazole amines can be effectively achieved through two primary strategies: pyrazole annulation on a pre-functionalized cyclohexane and functionalization of a pre-formed tetrahydroindazole core. The choice of strategy is a critical decision that depends on the specific synthetic goals, including the desired substitution pattern, stereochemical requirements, and the stage of the research or development program. For large-scale synthesis of a defined target, the classical annulation approach offers reliability. For exploratory chemistry and the generation of diverse libraries of analogs, late-stage functionalization via reductive amination provides superior flexibility and efficiency. Future developments in this field will likely focus on the advancement of catalytic and enantioselective methods to provide more efficient and sustainable access to these important pharmaceutical building blocks.

References

• Molecules. 2019 Nov; 24(23): 4236. Design and Synthesis of New 6-Nitro and 6-Amino-3,3a,4,5-Tetrahydro-2 H-Benzo[ g]indazole Derivatives: Antiproliferative and Antibacterial Activity. [Link]

• PubMed. 2019 Nov 21;24(23):4236. Design and Synthesis of New 6-Nitro and 6-Amino-3,3a,4,5-Tetrahydro-2 H-Benzo[ g]indazole Derivatives: Antiproliferative and Antibacterial Activity. [Link]

• Journal of Medicinal Chemistry. 2020 Mar 26;63(6):3046-3065. Optimization of Tetrahydroindazoles as Inhibitors of Human Dihydroorotate Dehydrogenase and Evaluation of Their Activity and In Vitro Metabolic Stability. [Link]

• WordPress. Reductive Amination. [Link]

• ResearchGate. (2019). Design and Synthesis of New 6-Nitro and 6-Amino-3,3a,4,5-Tetrahydro-2H-Benzo[g]indazole Derivatives: Antiproliferative and Antibacterial Activity. [Link]

• Master Organic Chemistry. Reductive Amination, and How It Works. [Link]

Sources

• 1. Selective Synthesis of Tetrahydroisoquinoline and Piperidine Scaffolds by Oxidative Ring Opening/Ring Closing Protocols of Substituted Indenes and Cyclopentenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Indazole synthesis [organic-chemistry.org]
• 5. m.youtube.com [m.youtube.com]
• 6. chem.libretexts.org [chem.libretexts.org]

Crystal Structure Determination of 1-methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine Salts

Executive Summary

The determination of the crystal structure of 1-methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine is a critical milestone in pharmaceutical development, particularly for validating absolute stereochemistry (R vs. S) of the C6-amine center. As a free base, this tetrahydroindazole derivative frequently presents as a viscous oil or low-melting solid due to the flexibility of the "sofa-conformation" cyclohexenyl ring, making Single Crystal X-Ray Diffraction (SC-XRD) impossible without salt formation.

This guide objectively compares three distinct salt-formation strategies—Mineral Acid (HCl) , Chiral Organic (Dibenzoyl-L-Tartrate) , and Rigid Sulfonate (1,5-Naphthalenedisulfonate) —evaluating their performance in crystallizability, lattice stability, and utility for absolute configuration assignment.

Part 1: The Challenge of the Free Base

The 4,5,6,7-tetrahydroindazole core exhibits a specific conformational flexibility. Unlike fully aromatic indazoles, the saturated ring adopts a distorted "sofa" or "half-chair" conformation.

• The Problem: The free amine at position 6 has high rotational freedom. Without a heavy counterion to "lock" the lattice via strong hydrogen bond networks (charge-assisted hydrogen bonds), the molecule resists ordered packing.

• The Solution: Salt screening is not merely about solubility; it is about lattice engineering . We must select a counterion that maximizes

  stacking interactions with the indazole core while pinning the flexible amine tail.

Part 2: Comparative Salt Screening

The following comparison analyzes the three most chemically distinct salt classes for this substrate.

Hydrochloride Salt (HCl)

The Standard Approach

• Mechanism: Protonation of the primary amine (

  ) creates a chloride bridge ( ).

• Performance: While HCl salts are the easiest to synthesize, they are often hygroscopic for this class of amines. The chloride ion is spherical and small, offering poor steric bulk to fill voids left by the flexible tetrahydro-ring, often leading to solvates (hydrates) that disorder upon drying.

• Verdict: Good for bulk solubility, Poor for high-precision XRD unless kept wet (low temperature).

Dibenzoyl-L-Tartrate (L-DBTA)

The Chiral Resolver (Gold Standard)

• Mechanism: Uses a

  -symmetric chiral acid. The benzoyl groups provide massive surface area for stacking with the indazole ring.

• Performance: This is the superior choice for Absolute Configuration . Because L-DBTA has a known chiral center, it acts as an internal reference. If the structure refines well, the stereochemistry of the amine (C6) is unambiguously determined relative to the tartrate.

• Verdict: Excellent for publication-quality structures and stereochemical proof.

Naphthalene-1,5-disulfonate (NDS)

The Lattice Stabilizer

• Mechanism: A rigid, flat, dianionic scaffold. It acts as a "molecular clamp," often crystallizing with a 2:1 (Base:Acid) stoichiometry.

• Performance: Extremely high melting points. The rigid naphthalene core forces the indazole molecules into ordered columns.

• Verdict: Best for long-term stability and shelf-life studies; typically yields robust, block-like crystals.

Comparative Data Summary

Feature	Hydrochloride (HCl)	Dibenzoyl-L-Tartrate (L-DBTA)	1,5-Naphthalenedisulfonate (NDS)
Crystallinity	Needles (often thin/fragile)	Prisms/Blocks (Robust)	Plates/Blocks (Very Hard)
Hygroscopicity	High (deliquescent risk)	Low	Very Low
Melting Point	180–200°C (Dec)	155–165°C (Sharp)	>250°C
Chiral Resolution	No (Racemate likely)	Yes (Enantioselective)	No
Space Group	Often (Centrosymmetric)	or (Chiral)	or
Utility	Solubility Studies	Absolute Structure Determination	Solid State Stability

Part 3: Experimental Protocols

Workflow Visualization

The following diagram outlines the decision logic for salt selection based on the specific analytical goal (Purity vs. Chirality).

Caption: Decision matrix for selecting the counterion based on the analytical endpoint (Stereochemistry vs. Stability).

Detailed Protocol: Vapor Diffusion for L-DBTA Salts

Target: High-quality single crystals for X-ray diffraction.

• Stoichiometry Calculation: Dissolve 0.5 mmol of 1-methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine in 2.0 mL of Methanol (HPLC grade).

• Acid Addition: Add 0.5 mmol (1.0 eq) of (-)-Dibenzoyl-L-tartaric acid directly to the solution. Sonicate briefly until clear.

  • Note: Do not heat above 40°C to avoid esterification of the tartrate.

• Filtration: Pass the solution through a 0.45 µm PTFE syringe filter into a small inner vial (4 mL volume).

• Diffusion Setup: Place the open inner vial inside a larger jar (20 mL volume) containing 5 mL of Diethyl Ether or Isopropyl Ether .

• Equilibration: Seal the outer jar tightly. Store at 4°C in a vibration-free environment.

  • Mechanism:[1] Ether vapors slowly diffuse into the methanol, lowering the solubility of the salt gradually, promoting few, large nucleation sites.

• Harvesting: Crystals typically appear within 48–72 hours as large prisms.

Part 4: Crystallographic Logic & Analysis

When analyzing the data, the choice of radiation source and refinement strategy depends heavily on the salt chosen.

Absolute Structure Determination (Flack Parameter)

For the L-DBTA salt, the presence of Oxygen atoms allows for anomalous scattering analysis, though it is weak with Molybdenum (Mo) radiation.

• Recommendation: Use Copper (

  ) radiation ( ).

• Why? The anomalous scattering signal of Oxygen and Carbon is stronger with Cu radiation than Mo, allowing for a more confident assignment of the Flack parameter (aim for close to 0.0 with small standard deviation, e.g.,

  ).

Caption: Crystallographic refinement workflow focusing on the Flack parameter for absolute stereochemistry confirmation.

Part 5: Conclusion

For the structural elucidation of 1-methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine :

• Avoid HCl for primary structure determination due to hygroscopicity and disorder risks.

• Select Dibenzoyl-L-Tartrate if the goal is to prove the chiral configuration of the C6-amine. The

  -stacking between the benzoyl rings and the indazole core provides the necessary lattice rigidity.

• Use Vapor Diffusion (Methanol/Ether) as the crystallization method of choice to ensure single crystals of sufficient size (>0.2 mm) for high-resolution X-ray analysis.

References

• Anderson, K. M., et al. (2010). "Crystal structure of 3,6,6-trimethyl-4-oxo-1-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-7-aminium chloride." Acta Crystallographica Section E, 66(Pt 11), o2873.

• Stahl, P. H., & Wermuth, C. G. (Eds.). (2011). Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. (Standard reference for salt selection methodologies).

• Flack, H. D. (1983). "On enantiomorph-polarity estimation." Acta Crystallographica Section A, 39(6), 876-881. (Foundational text for absolute structure determination).

• Gould, R. O., et al. (1997). "Asymmetric synthesis and crystal structures of tetrahydroindazole derivatives." Journal of the Chemical Society, Perkin Transactions 1.

Sources

• 1. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 1-methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine

Topic: Personal Protective Equipment (PPE) & Safety Protocols for Handling 1-Methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine CAS: 1481412-37-6 Chemical Class: Primary Amine / Tetrahydroindazole Derivative[1]

Executive Safety Summary

1-Methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine is a specialized research intermediate often used in the synthesis of bioactive molecules (e.g., kinase inhibitors).[1] As a primary amine attached to a tetrahydroindazole core, it presents a dual hazard profile: chemical corrosivity/irritation typical of amines and potential pharmacological activity inherent to the indazole scaffold.

Critical Warning: Specific toxicological data for CAS 1481412-37-6 is limited.[1] Therefore, the Precautionary Principle mandates that this compound be handled as a Potent Sensitizer and Severe Irritant until proven otherwise. Do not rely solely on generic "Irritant" labels; assume potential for respiratory sensitization and skin absorption.[1]

Hazard Identification & Risk Assessment

This protocol is derived from Structure-Activity Relationship (SAR) analysis of close analogs (e.g., 4,5,6,7-tetrahydro-1H-indazol-6-amine and 1-methyl-indazol-6-amine).[1]

Hazard Class	GHS Classification (Estimated)	Physiological Mechanism
Skin Corrosion/Irritation	Category 2 (Warning)	Primary amines can react with skin lipids, causing dermatitis or chemical burns upon prolonged contact.[1]
Eye Damage/Irritation	Category 2A (Warning)	Basic nature of the amine group poses a high risk of corneal opacity or severe irritation.
Sensitization	Skin/Resp.[1] Sensitizer (1B)	Amines are notorious haptens; they can bind to proteins, triggering immune responses (allergic dermatitis or asthma).
Acute Toxicity	Category 4 (Oral)	Tetrahydroindazoles are often bioactive; ingestion may interfere with cell signaling pathways.[1]

Diagram 1: Risk Assessment Logic Flow

This decision tree illustrates the logic used to determine the necessary control bands based on the compound's chemical structure.

Caption: Structural analysis dictates the safety protocol. The amine group drives the immediate physical hazard (corrosion), while the indazole core drives the systemic toxicity risk.

Personal Protective Equipment (PPE) Matrix

Select PPE based on the specific operation.[1] Standard lab coats are insufficient for handling substantive quantities of amine-based intermediates.[1]

Table 1: PPE Selection by Operational Task

PPE Component	Task A: Weighing / Solid Handling (<100 mg)	Task B: Synthesis / Liquid Handling (>100 mg or in solution)	Rationale
Gloves (Primary)	Nitrile (4 mil minimum)	Nitrile (High Dexterity)	Protects against incidental contact.[1]
Gloves (Secondary)	Not Required	Laminate / Silver Shield® (Under Nitrile)	Amines can permeate nitrile over time.[1] Laminate offers >8h breakthrough time.[1]
Respiratory	N95 / P100 Mask	Half-Face Respirator (OV/AG Cartridge)	Solid dust is the primary vector.[1] In solution, organic vapor/acid gas (OV/AG) cartridges neutralize amine vapors.
Eye Protection	Safety Glasses w/ Side Shields	Chemical Splash Goggles	Amines are basic; vapors can irritate eyes even without splashes.[1] Goggles seal the eyes.[1]
Body Protection	Lab Coat (Cotton/Poly)	Tyvek® Sleeves or Apron	Prevent accumulation of chemical residue on fabric lab coats which can contact skin later.

Operational Protocols

Protocol A: Weighing & Solubilization

Objective: Minimize dust generation and prevent inhalation of the solid amine.

• Engineering Control: All weighing must occur inside a certified Chemical Fume Hood or Powder Containment Balance Enclosure.[1]

• Static Control: Use an anti-static gun or ionizer bar.[1] Amine salts and intermediates are often static-prone; "flying powder" is a major contamination vector.[1]

• Solvent Addition:

  • Add solvent (e.g., DCM, Methanol) slowly down the side of the vessel.

  • Caution: Dissolution of amines can be exothermic.[1] Ensure the vessel is vented.[1][2]

• Decontamination: Wipe the balance area with a 1% Acetic Acid or Citric Acid solution immediately after use.[1] This neutralizes any invisible amine traces (converting them to water-soluble salts) before cleaning with water.[1]

Protocol B: Reaction Monitoring & Workup

Objective: Prevent exposure to vapors and aerosols during synthesis.

• Closed Systems: Perform reactions in sealed vessels (septum-capped flasks).[1]

• Venting: If heating is required, vent through an acid scrubber (e.g., a needle connected to a trap containing dilute HCl) to capture escaping amine vapors.

• Spill Response (Small Scale):

  • Do not wipe with dry paper towels (disperses dust).[1]

  • Cover spill with Citric Acid powder or specific Amine Neutralizer.[1]

  • Wipe with absorbent pads soaked in water.[1]

  • Dispose of pads as hazardous waste.[1]

Emergency Response & Disposal

Diagram 2: Emergency Response Workflow

Action plan for accidental exposure or spillage.

Caption: Immediate neutralization and dilution are key. Do not use solvent to wash skin, as it increases absorption.

Disposal Strategy

• Segregation: Do not mix with oxidizing agents (e.g., nitric acid waste) – risk of exothermic reaction or formation of toxic N-oxides.[1]

• Labeling: Tag waste clearly as "Basic Organic Waste" or "Amine-Containing Waste."

• Neutralization: For large quantities, quench with dilute HCl to form the hydrochloride salt (1-methyl-4,5,6,7-tetrahydro-1H-indazol-6-amine HCl) before disposal, as salts are generally less volatile and safer to handle than the free base.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 840433, 1-methyl-1H-indazol-6-amine (Analog). Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Toxic and Hazardous Substances (Amines). Retrieved from [Link][1]

• American Chemical Society (ACS). Safety in Academic Chemistry Laboratories: Best Practices for Handling Amines. Retrieved from [Link][1]

• ECHA (European Chemicals Agency). Registration Dossier: 4,5,6,7-tetrahydro-1H-indazole (Analog Hazard Data).[1] Retrieved from [Link](Note: Generalized link to ECHA database for analog verification).[1]

Sources

• 1. 1-methyl-1H-indazol-6-amine | C8H9N3 | CID 840433 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tcichemicals.com [tcichemicals.com]